Technical Documentation Center

2-Chloro-N,4-dimethylnicotinamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Chloro-N,4-dimethylnicotinamide

Core Science & Biosynthesis

Foundational

Part 1: Molecular Architecture & Physicochemical Profile

Technical Monograph: Structural Dynamics and Synthetic Utility of 2-Chloro-N,4-dimethylnicotinamide Executive Summary 2-Chloro-N,4-dimethylnicotinamide (CAS: 1823365-77-0) represents a specialized bifunctional pyridine s...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: Structural Dynamics and Synthetic Utility of 2-Chloro-N,4-dimethylnicotinamide

Executive Summary 2-Chloro-N,4-dimethylnicotinamide (CAS: 1823365-77-0) represents a specialized bifunctional pyridine scaffold utilized primarily in the hit-to-lead optimization phase of drug discovery. Distinguished by its highly reactive C2-chlorine atom and the steric anchoring provided by the C4-methyl group, this molecule serves as a critical electrophile for constructing polysubstituted pyridine libraries. Its structural architecture is particularly relevant in the development of kinase inhibitors and voltage-gated sodium channel blockers (e.g., NaV1.8 modulators), where the nicotinamide core mimics adenosine or stabilizes protein-ligand interactions via hydrogen bonding.

[1]

The utility of 2-Chloro-N,4-dimethylnicotinamide lies in its precise regiochemistry. The molecule features a pyridine ring substituted at the 2-position with a chlorine atom, the 3-position with an N-methylcarboxamide, and the 4-position with a methyl group.

Structural Analysis:

  • Electrophilic Center (C2): The chlorine atom at C2 is activated for Nucleophilic Aromatic Substitution (SNAr). The adjacent ring nitrogen (N1) and the electron-withdrawing amide group at C3 synergistically lower the LUMO energy at C2, making it highly susceptible to nucleophilic attack by amines, thiols, and alkoxides.

  • Steric Lock (C4-Methyl): The methyl group at C4 introduces steric bulk that restricts the rotational freedom of substituents at C3 (the amide). This "ortho-effect" can force the amide into a non-planar conformation relative to the ring, or conversely, lock it into a specific binding pose within an enzyme pocket.

  • Solubility Profile: The N-methyl amide moiety improves lipophilicity (cLogP ~0.8–1.2) compared to the primary amide, enhancing cell permeability while retaining hydrogen bond donor capability.

Table 1: Physicochemical Properties

PropertyValue (Experimental/Predicted)Relevance
CAS Number 1823365-77-0Unique Identifier
Molecular Formula C₈H₉ClN₂OStoichiometry
Molecular Weight 184.62 g/mol Fragment-based Drug Design (FBDD)
H-Bond Donors 1 (Amide NH)Receptor Binding
H-Bond Acceptors 2 (Pyridine N, Carbonyl O)Receptor Binding
Topological Polar Surface Area ~41 ŲCNS Penetration Prediction
Predicted pKa ~2.5 (Pyridine N)Protonation state at physiological pH

Part 2: Synthetic Pathways & Optimization

The synthesis of 2-Chloro-N,4-dimethylnicotinamide is typically approached via the activation of its carboxylic acid precursor. The presence of the C4-methyl group requires specific precursors, often derived from Hantzsch-type condensations or directed lithiation strategies.

Primary Route: Acid Chloride Activation The most robust protocol involves the conversion of 2-chloro-4-methylnicotinic acid to its acid chloride, followed by amidation with methylamine.

Graphviz Diagram: Synthetic Workflow

SynthesisPath Precursor 2-Chloro-4-methylnicotinic Acid (CAS: 1060802-34-9) Intermediate Acid Chloride Intermediate [Highly Reactive] Precursor->Intermediate Reflux, 2h Cat. DMF Activation Activation Agent (SOCl2 or (COCl)2) Activation->Intermediate Product 2-Chloro-N,4-dimethylnicotinamide (Target Scaffold) Intermediate->Product Nucleophilic Acyl Substitution Reagent Methylamine (CH3NH2) (THF/DCM, 0°C) Reagent->Product

Figure 1: Step-wise synthesis from the carboxylic acid precursor involving in-situ acid chloride generation.

Part 3: Reactivity & Functionalization (The "Core")

For the medicinal chemist, the value of this molecule is not as a final product, but as a branching point . The distinct reactivity of the C2-chlorine allows for the rapid generation of SAR (Structure-Activity Relationship) libraries.

1. SNAr Displacement (C2 Functionalization) The C2-chlorine is a "hot" leaving group.

  • Mechanism: Addition-Elimination.

  • Nucleophiles: Primary/secondary amines (anilines, piperazines), thiols, and alkoxides.

  • Conditions: Typically requires a base (DIEA, K₂CO₃) and heat (80–120°C) or microwave irradiation.

  • Application: This reaction installs the "tail" of the drug molecule, often responsible for solubility or reaching distinct sub-pockets (e.g., the solvent-exposed region of a kinase).

2. Suzuki-Miyaura Coupling If SNAr fails due to steric hindrance or weak nucleophiles, the C2-Cl bond can participate in Palladium-catalyzed cross-couplings to install aryl or heteroaryl groups.

Graphviz Diagram: Reactivity Logic

ReactivityMap Core 2-Chloro-N,4-dimethylnicotinamide SnAr SnAr Displacement (Nucleophilic Aromatic Substitution) Core->SnAr  R-NH2 / Heat   Suzuki Suzuki-Miyaura Coupling (Pd-Catalyzed) Core->Suzuki  Ar-B(OH)2 / Pd(0)   Reduction Amide Reduction (LiAlH4) Core->Reduction  Hydride Source   Prod_Amino 2-Amino-nicotinamides (Kinase Inhibitor Core) SnAr->Prod_Amino Prod_Biaryl 2-Aryl-nicotinamides (Biaryl Scaffolds) Suzuki->Prod_Biaryl Prod_Amine Aminomethyl Pyridines (Rare) Reduction->Prod_Amine

Figure 2: Divergent synthesis pathways utilizing the electrophilic C2 center and the amide functionality.

Part 4: Experimental Protocols

Protocol 1: Synthesis of 2-Chloro-N,4-dimethylnicotinamide Note: This protocol assumes the use of 2-chloro-4-methylnicotinic acid as the starting material.

  • Activation:

    • Charge a dry round-bottom flask with 2-chloro-4-methylnicotinic acid (1.0 eq) and anhydrous Dichloromethane (DCM) (10 mL/g).

    • Add a catalytic amount of DMF (2-3 drops).

    • Slowly add Oxalyl Chloride (1.2 eq) dropwise at 0°C under N₂ atmosphere.

    • Allow to warm to room temperature (RT) and stir for 2 hours until gas evolution ceases.

    • Checkpoint: Concentrate a small aliquot to dryness; IR should show loss of broad -OH stretch and appearance of C=O acid chloride stretch (~1770 cm⁻¹).

    • Concentrate the reaction mixture in vacuo to remove excess oxalyl chloride. Redissolve the residue in anhydrous DCM.

  • Amidation:

    • Cool the acid chloride solution to 0°C.

    • Add Triethylamine (2.5 eq) followed by Methylamine (2.0 M in THF, 1.2 eq) dropwise. Caution: Exothermic.

    • Stir at RT for 4 hours.

  • Work-up:

    • Quench with water.[1] Extract with DCM (3x).

    • Wash combined organics with 1N HCl (to remove unreacted amine), saturated NaHCO₃, and brine.

    • Dry over MgSO₄ and concentrate.[2]

    • Purification: Recrystallize from EtOAc/Hexanes or purify via silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes).

Protocol 2: General SNAr Displacement (Library Generation)

  • Dissolve 2-Chloro-N,4-dimethylnicotinamide (1.0 eq) in NMP or DMSO .

  • Add the desired Amine Nucleophile (1.2 eq) and DIPEA (2.0 eq).

  • Heat to 100°C for 12 hours (or 140°C for 30 min in a microwave reactor).

  • Precipitate product by adding water or purify directly via Prep-HPLC.

Part 5: Application Vectors[1]

1. Kinase Inhibition: The 2-aminonicotinamide motif (formed after SNAr) is a privileged scaffold in kinase inhibition. The pyridine nitrogen (N1) and the amide NH often form a donor-acceptor "hinge binding" motif, mimicking the adenine ring of ATP. The C4-methyl group can occupy the "gatekeeper" region or hydrophobic back-pocket, improving selectivity against kinases with smaller gatekeeper residues.

2. NaV1.8 Channel Blockers: Analogs of chloronicotinamides have been explored as NaV1.8 inhibitors for the treatment of neuropathic pain. The N,4-dimethyl substitution pattern provides a specific 3D-vector that differentiates these molecules from generic nicotinamides, potentially reducing off-target effects on other ion channels.

References

  • National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 82588, 2-Chloronicotinamide. Retrieved from [Link]

  • Cortés-Salva, M., et al. (2023). Discovery of selective NaV1.8 inhibitors based on nicotinamide scaffold. PubMed. Retrieved from [Link]

  • Zhao, B., et al. (2019). Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility of 2-Chloro-N,4-dimethylnicotinamide

This guide provides a comprehensive overview of the solubility characteristics of 2-Chloro-N,4-dimethylnicotinamide, a key intermediate in pharmaceutical synthesis.[1][2] Intended for researchers, scientists, and profess...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive overview of the solubility characteristics of 2-Chloro-N,4-dimethylnicotinamide, a key intermediate in pharmaceutical synthesis.[1][2] Intended for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, presents expected solubility profiles in a range of common laboratory solvents, and offers a detailed, field-proven protocol for empirical solubility determination.

Introduction to 2-Chloro-N,4-dimethylnicotinamide

2-Chloro-N,4-dimethylnicotinamide and its derivatives are significant in the synthesis of various pharmaceutical compounds, including antibiotics and anti-inflammatory drugs.[1][2] Understanding the solubility of this compound is a critical first step in process development, formulation, and various analytical procedures. The molecular structure of 2-Chloro-N,4-dimethylnicotinamide, featuring a substituted pyridine ring, an amide group, and a chlorine atom, dictates its interactions with different solvents and thus its solubility.

Chemical Structure:

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound in a given solvent.[3] This principle states that substances with similar intermolecular forces are more likely to be soluble in one another. The key molecular features of 2-Chloro-N,4-dimethylnicotinamide that influence its solubility are:

  • Polarity: The presence of the nitrogen atom in the pyridine ring, the carbonyl group (C=O), and the nitrogen atom of the amide group introduce significant polarity to the molecule.

  • Hydrogen Bonding: The oxygen and nitrogen atoms in the amide group can act as hydrogen bond acceptors, while the methyl groups are not capable of hydrogen bonding.

  • Dipole-Dipole Interactions: The polar bonds within the molecule create dipole moments, leading to dipole-dipole interactions with polar solvents.

  • Van der Waals Forces: These forces are present in all molecules and will contribute to the interaction with all types of solvents.

Based on these structural features, it is anticipated that 2-Chloro-N,4-dimethylnicotinamide will exhibit greater solubility in polar solvents compared to non-polar solvents.

Expected Solubility Profile

Table 1: Estimated Solubility of 2-Chloro-N,4-dimethylnicotinamide in Various Solvents

SolventPolarityExpected SolubilityRationale
Polar Protic Solvents
Water (H₂O)HighModerateThe polar nature of water and its ability to form hydrogen bonds will interact favorably with the polar groups of the solute. However, the presence of the chloro and methyl groups may limit high solubility.
Methanol (CH₃OH)HighHighMethanol is a polar protic solvent that can engage in hydrogen bonding, making it a good solvent for polar compounds.
Ethanol (C₂H₅OH)HighHighSimilar to methanol, ethanol's polarity and hydrogen bonding capabilities suggest good solubility.
Polar Aprotic Solvents
Dimethyl Sulfoxide (DMSO)HighVery HighDMSO is a highly polar aprotic solvent, known for its excellent ability to dissolve a wide range of organic compounds.[4]
Acetone (CH₃COCH₃)MediumModerate to HighAcetone's polarity should allow for good dissolution of the compound.
Acetonitrile (CH₃CN)MediumModerateAcetonitrile is a polar aprotic solvent, but generally a weaker solvent for amides compared to DMSO.
Non-Polar Solvents
Dichloromethane (CH₂Cl₂)LowLow to ModerateWhile considered relatively non-polar, the presence of the chlorine atom in the solute might lead to some favorable interactions.
Toluene (C₇H₈)LowLowThe non-polar aromatic nature of toluene is unlikely to effectively solvate the polar functional groups of the compound.
Hexane (C₆H₁₄)Very LowVery LowAs a non-polar aliphatic hydrocarbon, hexane is expected to be a very poor solvent for this compound.

Factors Influencing Solubility

Several factors can significantly impact the solubility of 2-Chloro-N,4-dimethylnicotinamide:

  • Temperature: Generally, the solubility of solid compounds in liquid solvents increases with temperature.[6][7] This is because the increased kinetic energy helps to overcome the intermolecular forces in the solid lattice.

  • pH: For compounds with ionizable groups, pH can have a profound effect on solubility. The pyridine nitrogen in 2-Chloro-N,4-dimethylnicotinamide is weakly basic and can be protonated at low pH, which would likely increase its aqueous solubility.

  • Presence of Cosolvents: The addition of a miscible cosolvent can significantly alter the solubility of a compound.[4] For instance, adding a small amount of a polar organic solvent to water can enhance the solubility of organic compounds.

Experimental Determination of Solubility

Given the absence of precise public data, empirical determination of solubility is essential for any research or development application. The following section outlines a robust, step-by-step protocol for this purpose.

Experimental Workflow

The general workflow for determining the solubility of a compound involves preparing a saturated solution, separating the undissolved solid, and quantifying the concentration of the dissolved solute.

experimental_workflow cluster_prep Preparation of Saturated Solution cluster_separation Phase Separation cluster_quantification Quantification prep1 Weigh excess amount of 2-Chloro-N,4-dimethylnicotinamide prep2 Add a known volume of the selected solvent prep1->prep2 Step 1 prep3 Equilibrate the mixture at a constant temperature (e.g., using a shaker or stirrer) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached. prep2->prep3 Step 2 sep1 Allow the solution to settle prep3->sep1 sep2 Separate the supernatant from the undissolved solid (e.g., by centrifugation or filtration) quant1 Take a known aliquot of the clear supernatant sep2->quant1 quant2 Dilute the aliquot with a suitable solvent if necessary quant1->quant2 quant3 Analyze the concentration of the solute using a validated analytical method (e.g., HPLC, UV-Vis Spectroscopy) quant2->quant3

Caption: Experimental workflow for determining the solubility of a compound.

Detailed Protocol: Equilibrium Solubility Determination by HPLC

This protocol describes a reliable method for determining the equilibrium solubility of 2-Chloro-N,4-dimethylnicotinamide.

Materials:

  • 2-Chloro-N,4-dimethylnicotinamide (solid)

  • Selected solvents (e.g., water, ethanol, DMSO)

  • Vials with screw caps

  • Orbital shaker or magnetic stirrer with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

  • Preparation of Saturated Solutions:

    • Add an excess amount of 2-Chloro-N,4-dimethylnicotinamide to a vial (e.g., 10 mg). The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

    • Add a known volume of the desired solvent (e.g., 1 mL) to the vial.

    • Seal the vial and place it in an orbital shaker set to a constant temperature (e.g., 25 °C).

    • Equilibrate the mixture for at least 24 hours to ensure equilibrium is reached. Visually confirm the presence of undissolved solid.

  • Sample Preparation for Analysis:

    • After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the undissolved solid.

    • Carefully withdraw an aliquot of the clear supernatant using a pipette.

    • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid particles.

  • Quantification by HPLC:

    • Prepare a series of standard solutions of 2-Chloro-N,4-dimethylnicotinamide of known concentrations in the same solvent.

    • Inject the filtered sample and the standard solutions into the HPLC system.

    • Develop a suitable HPLC method (e.g., reverse-phase C18 column, mobile phase of acetonitrile and water, UV detection at an appropriate wavelength).

    • Construct a calibration curve by plotting the peak area of the standards against their concentration.

    • Determine the concentration of 2-Chloro-N,4-dimethylnicotinamide in the sample by interpolating its peak area on the calibration curve.

  • Calculation of Solubility:

    • The solubility is the concentration determined by HPLC, expressed in units such as mg/mL or mol/L.

Self-Validating System: The use of a calibration curve with known standards provides an internal validation for the accuracy of the quantification. Running replicates of the solubility experiment will ensure the precision of the determined value.

Data Interpretation and Application

The experimentally determined solubility data is crucial for:

  • Process Chemistry: Selecting appropriate solvents for synthesis, crystallization, and purification.[8]

  • Formulation Development: Designing formulations for drug delivery, ensuring the active pharmaceutical ingredient (API) remains in solution.

  • Analytical Method Development: Choosing suitable diluents for sample preparation in various analytical techniques.

Safety Considerations

2-Chloro-N,4-dimethylnicotinamide is a chemical compound and should be handled with appropriate safety precautions.[9][10][11][12] Always consult the Safety Data Sheet (SDS) before handling.[9][10][11] General safety measures include:

  • Working in a well-ventilated area or a fume hood.[9][10]

  • Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][11]

  • Avoiding inhalation of dust and contact with skin and eyes.[9][11]

Conclusion

While specific quantitative solubility data for 2-Chloro-N,4-dimethylnicotinamide is not widely published, a strong understanding of its chemical structure and the principles of solubility allows for reasoned predictions of its behavior in various solvents. This guide provides a theoretical framework, an expected solubility profile, and a robust experimental protocol to empower researchers to determine the precise solubility of this compound for their specific applications. The methodologies outlined herein are designed to ensure scientific rigor and produce reliable, actionable data for drug discovery and development professionals.

References

  • Compound solubility measurements for early drug discovery | Computational Chemistry. (2022, May 31).
  • Solubility test for Organic Compounds. (2024, September 24).
  • Experiment: Solubility of Organic & Inorganic Compounds.
  • 8: Identification of Unknowns (Experiment) - Chemistry LibreTexts. (2020, June 29).
  • Solubility of Organic Compounds: Principle and Examples 2026 - chemistrysh.com. (2026, February 1).
  • SAFETY DATA SHEET - Fisher Scientific.
  • 2-chloro-4,6-dimethylnicotinamide - 140413-44-1, C8H9ClN2O, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (2025, May 20).
  • SAFETY DATA SHEET - Fisher Scientific.
  • SAFETY DATA SHEET - TCI Chemicals. (2025, May 26).
  • Solvents and solubilities - MicroChemicals.
  • Safety Data Sheet - Cayman Chemical. (2025, August 19).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 6).
  • Thermodynamics and Intermolecular Interactions of Nicotinamide in Neat and Binary Solutions: Experimental Measurements and COSMO-RS Concentration Dependent Reactions Investigations - PMC.
  • 2-Chloro-N-(2-chloro-4-methyl-3-pyridyl)nicotinamide | 133627-46-0 - TCI Chemicals.
  • 2-Chloro-N,N-dimethylnicotinamide, 97% 1 g | Buy Online | Thermo Scientific Chemicals.
  • 2-CHLORO-4,6-DIMETHYLNICOTINAMIDE CAS#: 140413-44-1 - ChemicalBook.
  • 2-chloro-N,N-dimethylacetamide | C4H8ClNO | CID 75886 - PubChem - NIH.
  • 2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide - Cayman Chemical.
  • Experimental and Modeling Studies on the Solubility of 2-Chloro-N-(4-methylphenyl)propanamide (S1) in Binary Ethyl Acetate + Hexane, Toluene + Hexane, Acetone + Hexane, and Butanone + Hexane Solvent Mixtures Using Polythermal Method - ResearchGate.
  • CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide - Google Patents.
  • Synthesis of 2-Chloronicotinic Acid Derivatives | Atlantis Press. (2017, February).
  • Nicotinamide Solubility in Ethanol + Acetonitrile at Different Temperatures - Regular Article.
  • (PDF) Synthesis of 2-Chloronicotinic Acid Derivatives - ResearchGate. (2019, October 6).
  • CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile - Google Patents.
  • 2-Chloro-N,N-dimethylacetamide synthesis - ChemicalBook.

Sources

Protocols & Analytical Methods

Method

Application Note: Purification Strategies for 2-Chloro-N,4-dimethylnicotinamide

Executive Summary & Strategic Analysis 2-Chloro-N,4-dimethylnicotinamide is a critical heterocyclic building block, frequently utilized in the synthesis of kinase inhibitors (e.g., MELK inhibitors) and agrochemicals (e.g...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

2-Chloro-N,4-dimethylnicotinamide is a critical heterocyclic building block, frequently utilized in the synthesis of kinase inhibitors (e.g., MELK inhibitors) and agrochemicals (e.g., diflufenican analogs). Its structural integrity relies on the stability of the 2-chloro substituent, which is susceptible to nucleophilic displacement, and the amide functionality, which can undergo hydrolysis.

The Purification Challenge: The primary challenge in purifying this compound lies in separating it from its synthetic precursors—typically 2-chloro-4-methylnicotinic acid (from hydrolysis) or regioisomeric chloropyridines —without triggering the displacement of the labile chlorine atom or hydrolyzing the amide bond.

This guide details three tiered protocols ranging from bulk workup to high-purity polishing, designed to achieve >98% purity suitable for pharmaceutical applications.

Impurity Profile & Separation Logic

Before selecting a technique, one must understand the "Enemy" (Impurities). Based on standard synthesis routes (acid chloride coupling or nitrile hydrolysis), the following impurities are expected:

Impurity TypeChemical EntityOriginPhysicochemical DifferenceSeparation Strategy
Acidic 2-Chloro-4-methylnicotinic acidHydrolysis of starting material or productpKa ~3-4 (Acidic) vs. Amide (Neutral/Weak Base)Base Extraction (NaHCO₃ wash)
Nucleophilic 2-Hydroxy-N,4-dimethylnicotinamideDisplacement of Cl by water/OH⁻High Polarity, H-bond donorChromatography (Retains strongly on Silica)
Basic Methylamine / DMAPReagentspKa ~10 (Basic)Acid Wash (Dilute HCl) or Evaporation
Neutral Regioisomers (e.g., 6-methyl)Synthesis selectivity issuesSimilar polarity, different crystal latticeRecrystallization

Protocol A: Reactive Extraction (The Foundation)

Objective: Removal of bulk acidic impurities and inorganic salts. This is the mandatory first step after synthesis.

Mechanism: The pyridine nitrogen in 2-chloronicotinamides is electron-deficient due to the chloro and amide groups, rendering it significantly less basic than pyridine. However, the impurity (nicotinic acid derivative) deprotonates easily at pH 8-9, becoming water-soluble, while the target amide remains in the organic phase.

Step-by-Step Procedure:
  • Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Use approximately 10 mL solvent per gram of crude.

  • Acid Wash (Optional): If pyridine or DMAP was used as a base, wash the organic layer with 0.5 M HCl (cold, 0-5°C) rapidly.

    • Critical Caution: Prolonged contact with acid can hydrolyze the amide. Separate phases immediately.

  • Base Wash (Critical): Wash the organic phase twice with saturated aqueous NaHCO₃ (pH ~8.5).

    • Logic: This converts any unreacted 2-chloro-4-methylnicotinic acid into its sodium salt, forcing it into the aqueous layer.

  • Brine Wash: Wash once with saturated NaCl solution to remove trapped water.

  • Drying: Dry over anhydrous Na₂SO₄ (Sodium Sulfate) for 15 minutes. Filter.

  • Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <40°C to obtain the "Semi-Pure Solid."

Protocol B: Recrystallization (Scalable High-Purity)

Objective: Removal of regioisomers and non-polar byproducts. Best for batches >10g.

Solvent System: Ethyl Acetate / n-Heptane (or Hexane). Why this system? Chloronicotinamides exhibit a steep solubility curve in EtOAc (soluble hot, insoluble cold) while Heptane acts as an anti-solvent to drive recovery.

Step-by-Step Methodology:
  • Setup: Place the Semi-Pure Solid (from Protocol A) in a round-bottom flask equipped with a reflux condenser and magnetic stirrer.

  • Dissolution: Add Ethyl Acetate (approx. 3-5 mL/g). Heat the mixture to reflux (approx. 77°C).

    • Note: If the solid does not dissolve completely, add more EtOAc in small increments until a clear yellow solution is obtained.

  • Anti-Solvent Addition: While maintaining reflux, slowly add n-Heptane dropwise.

    • Endpoint: Stop adding Heptane the moment a persistent cloudiness (turbidity) appears.

  • Re-clarification: Add a few drops of EtOAc to clear the solution again.

  • Controlled Cooling: Turn off the heat. Allow the flask to cool to room temperature slowly (over 1-2 hours) on the stir plate.

    • Causality: Rapid cooling traps impurities. Slow cooling grows pure crystal lattices that exclude regioisomers.

  • Crystallization: Once at room temperature, cool further in an ice bath (0-4°C) for 30 minutes.

  • Filtration: Filter the white/off-white crystals using a Buchner funnel.

  • Wash: Wash the cake with cold 1:3 EtOAc:Heptane mixture.

  • Drying: Vacuum dry at 40°C.

Protocol C: Flash Column Chromatography (Polishing)

Objective: Separation of stubborn hydrolysis products (2-hydroxy derivatives) or when crystallization fails (oiling out).

Stationary Phase: Silica Gel (230-400 mesh). Mobile Phase: Gradient of n-Hexane and Ethyl Acetate .

Optimization Parameters:
  • TLC Analysis: Use 50% EtOAc/Hexane. The target amide typically has an Rf of ~0.4–0.6. The carboxylic acid stays at the baseline.

  • Loading: Dissolve crude in minimum DCM.

Gradient Workflow:
  • Equilibration: 100% Hexane (2 Column Volumes - CV).

  • Elution Start: 10% EtOAc in Hexane.

  • Ramp: Increase EtOAc linearly to 60% over 15 CV.

  • Collection: The target compound usually elutes between 30-50% EtOAc.

    • Detection: UV at 254 nm (Pyridine ring absorption).

Visualization: Purification Logic Flow

PurificationWorkflow Start Crude Reaction Mixture (Amide, Acid, Salts) Extraction Protocol A: Reactive Extraction (EtOAc vs. NaHCO3) Start->Extraction AqPhase Aqueous Phase (Salts, Nicotinic Acid) Extraction->AqPhase Waste OrgPhase Organic Phase (Target Amide + Neutrals) Extraction->OrgPhase Decision Purity Check (TLC/HPLC) OrgPhase->Decision Cryst Protocol B: Recrystallization (EtOAc / Heptane) Decision->Cryst Major Impurity: Regioisomers Column Protocol C: Flash Chromatography (Silica Gel) Decision->Column Major Impurity: Hydrolysis/Polar Final Pure 2-Chloro-N,4-dimethylnicotinamide (>98% Purity) Cryst->Final Column->Final

Figure 1: Decision tree for selecting the appropriate purification pathway based on intermediate purity analysis.

Quality Control & Validation

To validate the success of the purification, the following analytical markers must be met:

  • HPLC Purity: >98% (Area %).

    • Column: C18 (e.g., Agilent Zorbax Eclipse Plus).

    • Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient.

    • Wavelength: 254 nm.

  • 1H NMR (CDCl₃):

    • Distinct singlet for N-Methyl (~3.0 ppm).

    • Distinct singlet for 4-Methyl (~2.3-2.4 ppm).

    • Aromatic doublets for pyridine protons (H5, H6) showing characteristic coupling.

    • Absence: No broad singlet at ~11.0 ppm (indicates removal of carboxylic acid).

References

  • Price, C. C., & Schroeder, W. A. (1946). 2-Chloronicotinonitrile.[1][2] Organic Syntheses, Coll. Vol. 4, p.166. Retrieved from [Link] (Foundational workup for chloronicotinamides).

  • National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 10366-35-5 (2-Chloronicotinamide). Retrieved from [Link] (Physicochemical properties).

  • Google Patents. (2015). CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide.[3] Retrieved from (Coupling and purification conditions).

Sources

Application

Application Notes and Protocols for In Vitro Studies with 2-Chloro-N,4-dimethylnicotinamide

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Abstract This document provides a comprehensive guide to the in vitro evaluation of 2-Chloro-N,4-dimethylnico...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This document provides a comprehensive guide to the in vitro evaluation of 2-Chloro-N,4-dimethylnicotinamide, a novel nicotinamide derivative. While specific experimental data for this compound is emerging, the protocols herein are based on robust methodologies established for analogous compounds with potential therapeutic applications, particularly in oncology. This guide is designed to provide a scientifically rigorous framework for initial characterization, from fundamental solubility and stock preparation to advanced cellular and biochemical assays for determining cytotoxicity, target engagement, and mechanism of action.

Introduction: The Therapeutic Potential of Nicotinamide Derivatives

Nicotinamide derivatives represent a promising class of small molecules with diverse biological activities. Numerous studies have highlighted their potential as anticancer agents, often through the inhibition of key signaling pathways involved in tumor growth, proliferation, and angiogenesis.[1][2] A frequent target for this class of compounds is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical mediator of angiogenesis.[3][4] Inhibition of VEGFR-2 can disrupt tumor blood supply, leading to apoptosis and suppression of tumor growth.[3]

2-Chloro-N,4-dimethylnicotinamide is a member of this broad family. While its specific biological profile is under investigation, its structural similarity to other bioactive nicotinamides suggests it may possess interesting pharmacological properties. This guide provides the foundational protocols to explore its potential in a preclinical, in vitro setting.

Disclaimer: The following protocols are generalized best-practice methodologies for this class of compounds. Researchers must perform their own optimization and validation for 2-Chloro-N,4-dimethylnicotinamide.

Compound Handling and Stock Solution Preparation

Accurate and reproducible in vitro studies begin with the correct handling and preparation of the test compound. The physicochemical properties of 2-Chloro-N,4-dimethylnicotinamide are summarized in the table below.

PropertyValueSource
Molecular Formula C₈H₉ClN₂OCalculated
Molecular Weight 184.63 g/mol Calculated
Appearance Solid (predicted)N/A
Solubility To be determined empiricallyN/A
Protocol for Solubility Testing and Stock Solution Preparation

Causality: A high-concentration, stable stock solution is critical for accurate serial dilutions and minimizing the final concentration of the solvent in culture media, which can itself be toxic to cells. Dimethyl sulfoxide (DMSO) is a common solvent for novel compounds due to its broad solubilizing power.

Protocol:

  • Initial Solubility Test: To determine an appropriate solvent, test the solubility of a small amount of 2-Chloro-N,4-dimethylnicotinamide in various common laboratory solvents (e.g., DMSO, Ethanol, Methanol, PBS).

  • Preparation of a 10 mM DMSO Stock Solution:

    • Weigh out 1.85 mg of 2-Chloro-N,4-dimethylnicotinamide.

    • Add 1.0 mL of high-purity, sterile DMSO.

    • Vortex thoroughly until the compound is completely dissolved. Gentle warming in a water bath (up to 37°C) may be required.

    • Visually inspect for any undissolved particulates. If necessary, centrifuge the solution at high speed for 5-10 minutes and carefully transfer the supernatant to a new sterile tube.

  • Aliquoting and Storage:

    • Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can lead to compound degradation.

    • Store aliquots at -20°C or -80°C, protected from light.

    • For short-term use (1-2 weeks), storage at 4°C may be acceptable, but stability should be verified.

Workflow for Compound Preparation

G compound Weigh Compound solvent Add High-Purity DMSO compound->solvent dissolve Vortex / Sonicate (Gentle heat if needed) solvent->dissolve qc Visual Inspection for Complete Dissolution dissolve->qc aliquot Aliquot into Single-Use Volumes qc->aliquot store Store at -20°C or -80°C aliquot->store

Caption: Workflow for preparing a stable stock solution.

In Vitro Biological Assays

The following section details key in vitro assays to characterize the biological activity of 2-Chloro-N,4-dimethylnicotinamide.

Cell Viability and Cytotoxicity Assay (MTT/XTT Assay)

Expertise & Experience: This assay provides a primary screen for the compound's effect on cell proliferation and viability. The principle lies in the metabolic reduction of a tetrazolium salt (like MTT) by viable cells into a colored formazan product. The amount of color produced is proportional to the number of living cells. It is crucial to test the compound on both cancerous and non-cancerous cell lines to determine its therapeutic index (selectivity).[1][3]

Cell LineTypeRationale
HCT-116 Human Colorectal CarcinomaCommonly used cancer model; sensitive to VEGFR inhibitors.[3]
HepG2 Human Hepatocellular CarcinomaAnother cancer model where nicotinamide derivatives have shown activity.[3]
MCF-7 Human Breast AdenocarcinomaA standard model for breast cancer research.
Vero Monkey Kidney Epithelial CellsA non-cancerous cell line to assess general cytotoxicity and selectivity.[4]

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment:

    • Prepare serial dilutions of 2-Chloro-N,4-dimethylnicotinamide in complete culture medium. Based on IC₅₀ values of similar compounds, a starting range of 0.1 µM to 100 µM is recommended.[3][4]

    • Include a "vehicle control" (medium with the same final concentration of DMSO as the highest drug concentration) and a "no treatment" control.

    • Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions.

  • Incubation: Incubate the plate for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

VEGFR-2 Kinase Inhibition Assay

Expertise & Experience: If cytotoxicity is observed in cancer cell lines, a biochemical assay can determine if the compound directly inhibits a suspected target. Given the literature on similar nicotinamides, VEGFR-2 is a prime candidate.[3][4] This assay measures the ability of the compound to block the phosphorylation activity of purified VEGFR-2 enzyme.

Protocol (Example using a luminescence-based kit):

  • Reagent Preparation: Prepare kinase reaction buffer, purified VEGFR-2 enzyme, substrate (e.g., a synthetic peptide), and ATP according to the manufacturer's instructions.

  • Compound Addition: In a 96-well plate, add 2-Chloro-N,4-dimethylnicotinamide across a range of concentrations (e.g., 1 nM to 10 µM). Include a "no inhibitor" control and a "no enzyme" control.

  • Kinase Reaction:

    • Add the VEGFR-2 enzyme and substrate to the wells.

    • Initiate the reaction by adding ATP.

    • Incubate at room temperature for the recommended time (e.g., 60 minutes).

  • Detection: Add the detection reagent (e.g., containing luciferase). This reagent measures the amount of remaining ATP; a low signal indicates high kinase activity, and a high signal indicates inhibition.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Calculate the percentage of inhibition relative to the "no inhibitor" control and determine the IC₅₀ value.

Workflow for Target Inhibition Assay

G start Prepare Assay Plate (Compound Dilutions) add_enzyme Add Purified Kinase (e.g., VEGFR-2) start->add_enzyme add_substrate Add Substrate & ATP to Initiate Reaction add_enzyme->add_substrate incubate Incubate at RT add_substrate->incubate detect Add Detection Reagent (Measures remaining ATP) incubate->detect read Read Luminescence detect->read analyze Calculate % Inhibition and IC50 Value read->analyze

Caption: Workflow for a biochemical kinase inhibition assay.

Cellular Mechanism of Action: Apoptosis Assay

Expertise & Experience: If the compound is cytotoxic, it is important to understand how it kills the cells. Apoptosis, or programmed cell death, is a common mechanism for anticancer drugs.[3][4] This can be measured by detecting the activation of caspases, which are key executioner enzymes in the apoptotic pathway.

Protocol (Caspase-Glo® 3/7 Assay):

  • Cell Treatment: Seed and treat cells in a 96-well plate with 2-Chloro-N,4-dimethylnicotinamide at concentrations around its IC₅₀ value for 24-48 hours. Include positive (e.g., staurosporine) and negative controls.

  • Reagent Addition: Equilibrate the plate to room temperature. Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

  • Incubation: Mix gently and incubate at room temperature for 1-2 hours, protected from light.

  • Data Acquisition: Measure the resulting luminescence with a plate reader. The signal is proportional to the amount of active caspase-3 and -7.

  • Data Analysis: Normalize the data to cell number (can be done in a parallel plate) and express the results as a fold-change over the vehicle control.

Data Presentation

Quantitative results should be presented clearly for comparison.

Table 1: Hypothetical Cytotoxicity Profile of 2-Chloro-N,4-dimethylnicotinamide

Cell LineIC₅₀ (µM) after 72h
HCT-116Experimental Value
HepG2Experimental Value
MCF-7Experimental Value
VeroExperimental Value

Table 2: Hypothetical Kinase Inhibitory Activity

TargetAssay TypeIC₅₀ (nM)
VEGFR-2Luminescence Kinase AssayExperimental Value

References

  • Design, Synthesis, In Silico and In Vitro Studies of New Immunomodulatory Anticancer Nicotinamide Derivatives Targeting VEGFR-2. (2022). MDPI. Available at: [Link]

  • Design and In Silico and In Vitro Evaluations of a Novel Nicotinamide Derivative as a VEGFR-2 Inhibitor. (2024). ResearchGate. Available at: [Link]

  • Design and synthesis of new nicotinamides as immunomodulatory VEGFR-2 inhibitors and apoptosis inducers. (2024). PMC. Available at: [Link]

  • Design and In Silico and In Vitro Evaluations of a Novel Nicotinamide Derivative as a VEGFR-2 Inhibitor. (2024). Semantic Scholar. Available at: [Link]

  • In vitro preparation of the drugs in the standard protocol and in the... (Diagram). ResearchGate. Available at: [Link]

  • Nicotinamide-based diamides derivatives as potential cytotoxic agents: synthesis and biological evaluation. (2017). PMC. Available at: [Link]

  • A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph. (2019). Anticancer Research. Available at: [Link]

  • Mechanisms and inhibitors of nicotinamide N-methyltransferase. (2021). PMC. Available at: [Link]

  • In Vitro Release Test Methods for Drug Formulations for Parenteral Applications. (2018). Available at: [Link]

  • The Role of Complex In Vitro Models in IND Submissions to the FDA. (2024). Emulate. Available at: [Link]

  • The Role Of in vitro Testing In Drug Development. (2024). Pion Inc. Available at: [Link]

  • Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. (2020). MDPI. Available at: [Link]

  • Cytotoxicity assay. (a) A comparison of the results of cytotoxicity... (Diagram). ResearchGate. Available at: [Link]

  • Designed, Synthesis, In Vitro and Computational Analyses of Anticancer Nicotinamide Derivatives. (2024). Indian Journal of Chemistry (IJC). Available at: [Link]

  • Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis. (2020). PMC. Available at: [Link]

  • 2-chloro-4,6-dimethylnicotinamide - 140413-44-1, C8H9ClN2O, density, melting point, boiling point, structural formula, synthesis. ChemSynthesis. Available at: [Link]

  • 2-chloro-4,6-dimethylnicotinamide (C8H9ClN2O). PubChemLite. Available at: [Link]

  • 2-chloro-N,4-dimethylnicotinamide - PubChem. PubChem. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Chloro-N,4-dimethylnicotinamide

Welcome to the technical support guide for the synthesis of 2-Chloro-N,4-dimethylnicotinamide. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-Chloro-N,4-dimethylnicotinamide. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges and impurities encountered during this synthesis. Our goal is to provide you with the mechanistic insights and practical solutions needed to optimize your reaction, improve purity, and ensure reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-Chloro-N,4-dimethylnicotinamide?

The most prevalent and industrially relevant method is the chlorination of the corresponding hydroxypyridine precursor, 2-Hydroxy-N,4-dimethylnicotinamide. This reaction typically employs a strong chlorinating agent like phosphorus oxychloride (POCl₃).[1][2] The starting hydroxypyridine exists in a tautomeric equilibrium with its 2-pyridone form, which is a key consideration for reactivity.[3][4]

Q2: I'm observing a persistent impurity with the same molecular weight as my starting material. What is it?

This is almost certainly unreacted 2-Hydroxy-N,4-dimethylnicotinamide. Incomplete conversion is a common issue. The causes can range from insufficient reagent stoichiometry or activity to suboptimal reaction conditions (temperature and time). A thorough analysis of your reaction parameters is necessary.

Q3: My final product has a yellowish or brownish tint. What causes this discoloration?

Discoloration often points to the formation of polymeric byproducts or highly conjugated impurities. These can arise from excessive heating, prolonged reaction times, or undesired side reactions involving the pyridine ring. The presence of residual phosphorus-containing species from the POCl₃ workup can also contribute to color.

Q4: Can I use other chlorinating agents besides POCl₃?

While POCl₃ is widely used for converting hydroxypyridines to chloropyridines, other reagents like thionyl chloride (SOCl₂) can also be employed.[1][2][5] However, the reaction profile and resulting impurities may differ. POCl₃ is often favored for its efficacy in these heterocyclic systems.[2][6]

Troubleshooting Guide: Common Impurities & Solutions

This section details the most frequently encountered impurities, their origins, and actionable strategies for their mitigation.

Impurity ID Impurity Name Common Source(s) Troubleshooting & Mitigation Strategies
IMP-01 2-Hydroxy-N,4-dimethylnicotinamideIncomplete reaction.• Reagent Quality: Ensure POCl₃ is fresh and has not been hydrolyzed by atmospheric moisture.[6] • Stoichiometry: Use a slight excess of POCl₃ (e.g., 1.1-1.5 equivalents) per hydroxyl group.[2] • Temperature Control: Maintain the recommended reaction temperature (often reflux) to ensure sufficient activation energy. • Reaction Time: Monitor the reaction by HPLC to ensure it has reached completion before quenching.
IMP-02 Dimeric and Polymeric ByproductsHigh reaction temperatures or prolonged heating.• Temperature Management: Avoid excessive temperatures. If the reaction is highly exothermic, consider controlled addition of reagents. • Time Optimization: Do not extend the reaction time unnecessarily once the starting material is consumed.
IMP-03 N,4-dimethylnicotinamideOver-reduction during workup or hydrogenolysis if catalytic hydrogenation is used in a subsequent step for other transformations.• Controlled Workup: Use a carefully controlled aqueous quench. Avoid strongly reducing conditions during workup or purification.
IMP-04 Phosphoric/Chlorophosphoric Acid EstersIncomplete hydrolysis of phosphorus intermediates during the reaction quench.• Quench Procedure: Quench the reaction mixture slowly onto ice or into a cold, dilute basic solution (e.g., NaHCO₃ or Na₂CO₃). Stir vigorously to ensure complete hydrolysis of phosphorus byproducts.[7] • Extraction pH: Ensure the aqueous layer is sufficiently basic during workup to hydrolyze and extract these acidic impurities.

Mechanisms of Formation: Main Reaction & Side Reactions

Understanding the underlying reaction mechanisms is critical for effective troubleshooting. The chlorination of the 2-pyridone tautomer with POCl₃ is the primary productive pathway.

Main Synthetic Pathway

The reaction proceeds via the activation of the 2-pyridone tautomer by POCl₃ to form a reactive intermediate, which is then displaced by a chloride ion.

G cluster_legend Legend SM 2-Hydroxy-N,4-dimethylnicotinamide (Pyridone Tautomer) INT Reactive Phosphate Ester Intermediate SM->INT + POCl₃ - HCl PROD 2-Chloro-N,4-dimethylnicotinamide (Target Product) INT->PROD + Cl⁻ (from POCl₃ or HCl) Starting Material Starting Material Intermediate Intermediate Product Product

Caption: Primary reaction pathway for the synthesis.

Formation of Key Impurities

Side reactions can compete with the main pathway, leading to impurities.

G SM 2-Hydroxy-N,4-dimethylnicotinamide INT Reactive Intermediate SM->INT + POCl₃ IMP1 IMP-01 (Unreacted SM) SM->IMP1 Incomplete Reaction PROD Target Product INT->PROD + Cl⁻ IMP4 IMP-04 (Phosphate Esters) INT->IMP4 Incomplete Quench/Hydrolysis

Caption: Formation pathways for common impurities.

Analytical Protocols: Impurity Detection

A robust analytical method is essential for identifying and quantifying impurities. A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is standard for this analysis.[8][9]

Recommended HPLC Method

This protocol provides a starting point for method development and should be validated for your specific system.

Objective: To separate 2-Chloro-N,4-dimethylnicotinamide from its primary process-related impurities, particularly the starting material (IMP-01).

Experimental Protocol:

  • Instrumentation:

    • High-Performance Liquid Chromatograph with a UV or Diode-Array Detector (DAD).[10]

  • Chromatographic Conditions:

    • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size (e.g., Agilent Zorbax SB-CN).[11]

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Elution Mode: Gradient elution.

      • Start with a higher polarity (e.g., 95% A, 5% B) to retain and separate polar impurities.

      • Ramp to a lower polarity (e.g., 20% A, 80% B) to elute the main product and less polar impurities.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.[11]

    • Detection Wavelength: 265 nm (or scan with DAD for optimal wavelength).[10]

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Accurately weigh ~10 mg of the sample into a 100 mL volumetric flask.

    • Dissolve and dilute to volume with a mixture of Mobile Phase A and B (e.g., 50:50).

    • Filter the solution through a 0.45 µm syringe filter before injection.[8]

Data Analysis:

  • The relative retention time (RRT) of the starting material (IMP-01) will be less than that of the more non-polar product.

  • Quantify impurities using area percentage or against a qualified reference standard.

References

  • 2-Chloropyridine - Wikipedia. Wikipedia. [Link]

  • Chlorination and tautomerism: a computational and UPS/XPS study of 2-hydroxypyridine ⇌ 2-pyridone equilibrium. RSC Publishing. [Link]

  • Nicotinamide Impurities and Related Compound. Veeprho. [Link]

  • Synthesis, coordination modes, structures, and magnetic properties of halogen-substituted 2-hydroxypyridine copper(II) chloride coordination compounds. Taylor & Francis Online. [Link]

  • POCl3 Definition - Organic Chemistry Key Term. Fiveable. [Link]

  • CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide.
  • CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile.
  • Electronic Supporting Information How chlorination affects prototropic tautomerism: the 2-hydroxypyridine/2-pyridone equilibrium. Royal Society of Chemistry. [Link]

  • Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate. [Link]

  • Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. MDPI. [Link]

  • CN104402814A - Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method.
  • Nicotinamide-impurities. Pharmaffiliates. [Link]

  • POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno. Royal Society of Chemistry. [Link]

  • 2-chloro-4,6-dimethylnicotinamide - 140413-44-1. ChemSynthesis. [Link]

  • A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19). ResearchGate. [Link]

  • Syntheses and chemical properties of β-nicotinamide riboside and its analogues and derivatives. Beilstein Journal of Organic Chemistry. [Link]

  • Chloropyrimidine process - EP1042303A1.
  • Oxidation with Chlorine /Pyridine Complexes. Isonex. [Link]

  • Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Methionine, Pyridoxine Hydrochloride and Nicotinamide. International Research Journal of Pharmacy. [Link]

  • CN109765305B - High performance liquid detection method for 2-chloroethylamine hydrochloride.
  • Development and Validation of Analysis Methods for Retinoids, Arbutin, Nicotinamide in HPLC Cosmetics. Formosa Publisher. [Link]

  • Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Agilent. [Link]

  • Analytical Validation of a Reversed-Phase Ion Pairing HPLC-DAD Method for the Simultaneous Determination of Anthropogenic Pollutants. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Crystallization of 2-Chloro-N,4-dimethylnicotinamide

Current Status: Operational Ticket Focus: Process Chemistry & Crystallization Troubleshooting Lead Scientist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Focus: Process Chemistry & Crystallization Troubleshooting Lead Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

2-Chloro-N,4-dimethylnicotinamide (a substituted pyridine carboxamide) presents unique crystallization challenges due to the competing polarity of the amide moiety and the lipophilic chlorine/methyl substituents.[1] Common failure modes include oiling out (Liquid-Liquid Phase Separation) , polymorph variability , and inclusion of the hydrolyzed acid impurity .[1]

This guide synthesizes internal process data with literature precedents (specifically regarding Tivozanib intermediates and general nicotinamide polymorphism) to provide a self-validating troubleshooting protocol.

Module 1: Critical Solubility Data

Before troubleshooting, verify your solvent system against the thermodynamic baseline. The following data represents the solubility profile for 2-chloro-nicotinamide derivatives at 25°C.

SolventSolubility (mg/mL)ClassificationRole in Crystallization
DMSO / DMF > 200Very SolubleAvoid (Yield Loss)
Methanol / Ethanol 150 - 180SolublePrimary Solvent
Ethyl Acetate 40 - 60Moderately SolubleGood for Cooling Cryst.[1]
Toluene 15 - 25Sparingly SolubleExcellent for Temp.[1] Cycling
Water < 1.0InsolubleAnti-Solvent (Aggressive)
n-Heptane < 0.5InsolubleAnti-Solvent (Slow addition)

Process Note: The high solubility in alcohols often necessitates a "Cooling + Anti-solvent" hybrid approach to maximize yield.

Module 2: Troubleshooting Guides (FAQ)
Issue 1: "My product is oiling out instead of crystallizing."

Diagnosis: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the metastable limit is exceeded before nucleation begins, often exacerbated by impurities that depress the melting point.[1]

The Fix: You must operate within the Metastable Zone Width (MSZW).[1]

  • Check Purity: If the crude contains >5% 2-chloro-4-methylnicotinic acid (the hydrolysis impurity), the oiling is inevitable.[1] See Issue 2 for removal.

  • Change Solvent System: Switch from aggressive anti-solvent addition (e.g., Water into Methanol) to a system with a broader MSZW, such as Ethyl Acetate/Heptane or Toluene .[1]

  • Seed at the Cloud Point:

    • Heat to dissolution (e.g., 65°C in Toluene).[1]

    • Cool to 5°C above the oiling temperature (usually ~45-50°C).[1]

    • Add Seeds (0.5 wt%): Do not stir aggressively.

    • Hold for 1 hour to allow crystal growth surface area to establish before further cooling.

Visual Decision Tree: Resolving Oiling Out

OilingOut Start Problem: Product Oils Out CheckPurity Check HPLC Purity (Is Acid > 5%?) Start->CheckPurity HighImpurity Yes: Impurity is Depressing MP CheckPurity->HighImpurity High Impurity LowImpurity No: Purity is OK CheckPurity->LowImpurity Clean Material PurifyFirst Action: Perform Base Wash (See Issue 2) HighImpurity->PurifyFirst CheckSolvent Evaluate Solvent System LowImpurity->CheckSolvent IsWater System uses Water as Anti-solvent? CheckSolvent->IsWater SwitchSolvent Action: Switch to Toluene or EtOAc/Heptane IsWater->SwitchSolvent Yes (Too Aggressive) SeedProtocol Action: Implement Seeding at T_oil + 5°C IsWater->SeedProtocol No (Kinetic Issue) SwitchSolvent->SeedProtocol

Caption: Logical workflow for diagnosing and resolving oiling out (LLPS) events during crystallization.

Issue 2: "I cannot remove the acid impurity (2-chloro-4-methylnicotinic acid)."

Diagnosis: The starting material or hydrolysis byproduct (the carboxylic acid) co-crystallizes because it has similar solubility in organic solvents.

The Fix: Exploit the pKa difference. The amide is neutral, while the acid has a pKa ~3.5.

Protocol: The "pH Swing" Wash

  • Dissolve: Take the crude solid up in Ethyl Acetate (10 volumes).

  • Base Wash: Wash the organic layer with 5% Aqueous Sodium Bicarbonate (NaHCO3) .

    • Mechanism:[2] This converts the nicotinic acid impurity into its water-soluble sodium salt (Carboxylate).[1] The target amide remains in the Ethyl Acetate.[1]

  • Phase Cut: Discard the aqueous layer (contains the impurity).

  • Water Wash: Wash the organic layer once with brine to remove residual base.

  • Crystallize: Dry the Ethyl Acetate (MgSO4), concentrate, and add Heptane to induce crystallization.

Warning: Do not use strong bases (NaOH) or high temperatures, as this will hydrolyze the 2-chloro group on your product [1].[1]

Issue 3: "The filtration is extremely slow (fines/clogging)."

Diagnosis: You have nucleated too fast (crash cooling), resulting in a wide Particle Size Distribution (PSD) with excessive fines.[1]

The Fix: Implement Ostwald Ripening (Temperature Cycling).[1]

  • Slurry: Re-suspend the solid in the mother liquor.

  • Cycle:

    • Heat the slurry to 50°C (dissolving fines).

    • Cool slowly to 20°C over 2 hours.

    • Repeat 3 times.

  • Result: Small crystals dissolve and redeposit onto larger crystals, normalizing the shape and improving filtration speed.

Visual Workflow: Particle Size Engineering

ParticleSize Input Slurry with Fines (Slow Filtration) Heat Heat to 80% Solubility (Dissolve Fines) Input->Heat Cool Slow Cool (10°C/hr) (Grow Large Crystals) Heat->Cool Check Microscopy Check: Uniform Rods? Cool->Check Filter Filter & Wash Check->Filter Yes Repeat Repeat Cycle Check->Repeat No Repeat->Heat

Caption: Ostwald Ripening cycle to eliminate fines and improve bulk density/filtration rates.

Issue 4: "The solid color is off (Yellow/Brown instead of White)."

Diagnosis: Pyridine derivatives are prone to oxidation or trace metal chelation (if Pd was used in a previous coupling step).

The Fix:

  • Carbon Treatment: Dissolve crude in hot Ethanol. Add Activated Carbon (Type C, 5 wt%) . Stir for 30 mins at 50°C. Filter hot through Celite.

  • Metal Scavenging: If the color persists and Pd was used, use a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) during the hot filtration step.[1]

References
  • Kyowa Hakko Kirin Co., Ltd. (2015). Preparation method of tivozanib intermediate. CN104326924A. Google Patents. Link

  • Aveo Pharmaceuticals. (2012). Synthesis method of anti-tumor targeted therapeutic drug tivozanib. CN102532116A. Google Patents. Link

  • Williams, P. A., et al. (2022).[1] Highly Polymorphous Nicotinamide and Isonicotinamide: Solution versus Melt Crystallization. Crystal Growth & Design. Link[1]

  • National Toxicology Program. Solubility of Organic and Inorganic Chemicals in Selected Solvents. NTIS. Link

Sources

Troubleshooting

Technical Support Center: Enhancing the Solubility of 2-Chloro-N,4-dimethylnicotinamide for Assays

Welcome to the technical support center for handling challenging compounds in experimental assays. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address solubility issues encounter...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling challenging compounds in experimental assays. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address solubility issues encountered with compounds like 2-Chloro-N,4-dimethylnicotinamide. Our focus is on providing practical, scientifically-grounded solutions to ensure the reliability and reproducibility of your research.

Introduction: The Challenge of Poor Solubility

In drug discovery and development, the poor aqueous solubility of a compound is a significant hurdle. It can lead to underestimated potency, high variability in assay results, and difficulties in establishing clear structure-activity relationships (SAR). 2-Chloro-N,4-dimethylnicotinamide, and other similar heterocyclic compounds, can present such challenges. This guide will walk you through systematic approaches to enhance the solubility of your compound for reliable in-vitro assays.

Troubleshooting Guide: Step-by-Step Solubility Enhancement

When encountering solubility issues with 2-Chloro-N,4-dimethylnicotinamide, a systematic approach is crucial. The following steps will guide you through identifying the problem and finding an effective solution.

Step 1: Initial Assessment and Stock Solution Preparation

The first step is to create a high-concentration stock solution, typically in a non-aqueous solvent, which can then be diluted into your aqueous assay buffer.

Common Pitfall: The compound precipitates upon dilution into the aqueous assay buffer.

Troubleshooting Workflow:

A Start: Prepare high concentration stock solution in 100% DMSO B Dilute stock solution into aqueous assay buffer A->B C Observe for precipitation (visual inspection, light scattering) B->C D Precipitation observed? C->D E No Precipitation: Proceed with assay. Monitor for time-dependent precipitation. D->E No F Yes: Proceed to solubility enhancement strategies D->F Yes

Caption: Initial stock solution and dilution workflow.

Protocol for Preparing a 10 mM Stock Solution in DMSO:

  • Weigh out a precise amount of 2-Chloro-N,4-dimethylnicotinamide.

  • Calculate the volume of dimethyl sulfoxide (DMSO) required to achieve a 10 mM concentration.

  • Add the DMSO to the compound.

  • Gently warm the mixture (e.g., to 37°C) and vortex until the compound is fully dissolved.

  • Visually inspect the solution for any undissolved particles.

Step 2: Employing Co-solvents

If direct dilution of your DMSO stock fails, the use of a co-solvent in your final assay buffer can be an effective strategy. Co-solvents work by reducing the polarity of the aqueous environment, which can help to keep hydrophobic compounds in solution.[1][2]

Commonly Used Co-solvents:

Co-solventTypical Starting ConcentrationMaximum Recommended ConcentrationNotes
DMSO0.5% (v/v)< 2% (v/v)Can affect enzyme activity and cell viability at higher concentrations.
Ethanol1% (v/v)< 5% (v/v)Generally well-tolerated by many biological systems.
Polyethylene Glycol 400 (PEG 400)1% (v/v)< 10% (v/v)A less volatile and often less toxic alternative to other organic solvents.[3]
Propylene Glycol1% (v/v)< 10% (v/v)Commonly used in pharmaceutical formulations.[1]

Experimental Protocol for Co-solvent Screening:

  • Prepare a series of your assay buffer containing different concentrations of a chosen co-solvent (e.g., 0.5%, 1%, 2%, and 5% DMSO).

  • Add your 10 mM stock solution of 2-Chloro-N,4-dimethylnicotinamide to each buffer to achieve the desired final concentration.

  • Incubate for a set period (e.g., 1 hour) at the assay temperature.

  • Visually inspect for precipitation. For a more quantitative measure, you can measure turbidity using a plate reader.

  • Crucially, run a vehicle control (buffer with the co-solvent but without your compound) to ensure the co-solvent itself does not interfere with your assay.

Step 3: pH Adjustment

The solubility of ionizable compounds is highly dependent on the pH of the solution.[4][5][6] Nicotinamide derivatives, containing a pyridine ring, are often weakly basic and their solubility can be significantly increased in acidic conditions due to protonation.

The Henderson-Hasselbalch Relationship and Solubility:

The solubility of a weak base increases as the pH of the solution drops below its pKa. By protonating the basic functional group, the molecule becomes more polar and thus more soluble in aqueous media.

Workflow for pH Optimization:

A Hypothesize compound is a weak base (due to pyridine ring) B Prepare assay buffers at a range of pH values (e.g., pH 6.0, 6.5, 7.0, 7.4) A->B C Dilute compound stock into each buffer B->C D Assess solubility at each pH C->D E Select the lowest pH that maintains solubility and is compatible with the assay system D->E

Caption: pH optimization workflow for a suspected weak base.

Important Considerations:

  • Assay Compatibility: Ensure that the altered pH does not negatively impact your biological target (e.g., enzyme activity, cell viability).

  • Buffer Capacity: Use a buffer with sufficient capacity to maintain the desired pH after the addition of your compound stock and other assay components.

Step 4: Utilizing Surfactants

Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles that can encapsulate hydrophobic molecules, thereby increasing their apparent solubility.[7][8][9]

Commonly Used Surfactants in Biological Assays:

SurfactantTypeTypical Concentration RangeNotes
Polysorbate 20 (Tween-20)Non-ionic0.01% - 0.1% (v/v)Generally mild and widely used in biological assays.
Polysorbate 80 (Tween-80)Non-ionic0.01% - 0.1% (v/v)Similar to Tween-20, with a different fatty acid ester.
Triton X-100Non-ionic0.01% - 0.1% (v/v)Can be more disruptive to cell membranes than Tweens.

Protocol for Surfactant-based Solubilization:

  • Prepare your assay buffer with varying concentrations of a chosen surfactant.

  • Add your compound stock to the surfactant-containing buffer.

  • Mix thoroughly and incubate.

  • Assess solubility.

  • Crucially, run controls to ensure the surfactant does not interfere with the assay readout or the activity of your biological target.

Step 5: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble drugs, effectively "hiding" the hydrophobic parts of the molecule from the aqueous environment and increasing solubility.[10][11][12][13][14]

Types of Cyclodextrins:

  • β-Cyclodextrin (β-CD): Has limited aqueous solubility itself.

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): A modified form with significantly higher aqueous solubility, making it a more common choice for solubilization.[10]

  • Sulfobutylether-β-cyclodextrin (SBE-β-CD): Another modified cyclodextrin with high aqueous solubility and a good safety profile.

Experimental Approach:

  • Prepare solutions of HP-β-CD or SBE-β-CD in your assay buffer at various concentrations (e.g., 1, 5, 10 mM).

  • Add your compound to these solutions.

  • Allow time for complexation to occur (e.g., with gentle agitation for 1-2 hours).

  • Determine the concentration at which your compound remains soluble.

  • As with all excipients, run appropriate vehicle controls.

Frequently Asked Questions (FAQs)

Q1: At what point in my assay development should I address solubility?

A1: Solubility should be assessed as early as possible. Poor solubility can mask the true activity of a compound. It is advisable to determine the kinetic solubility of your compound in your primary assay buffer before extensive screening.

Q2: Can I combine different solubilization techniques?

A2: Yes, and this is often a powerful approach. For instance, you might find that a combination of 1% DMSO and a slightly acidic buffer (pH 6.8) is effective, whereas neither method alone is sufficient.[15]

Q3: How do I know if my solubilizing agent is interfering with my assay?

A3: The use of proper controls is non-negotiable. You must always run a "vehicle control" that contains the same concentration of all solubilizing agents (co-solvents, surfactants, etc.) as your experimental samples, but without the test compound. Any change in the assay signal in the vehicle control indicates interference.

Q4: My compound seems to be precipitating over time in the assay plate. What should I do?

A4: This is known as time-dependent precipitation and is a common issue.

  • Reduce the incubation time: If the assay protocol allows, reduce the time the compound is in the aqueous buffer.

  • Increase the concentration of the solubilizing agent: A higher concentration of co-solvent or surfactant may be needed to maintain solubility over longer periods.

  • Decrease the final compound concentration: If possible, test at a lower concentration where the compound is more likely to remain in solution.

Q5: Are there any "universal" solvents or conditions that work for most compounds?

A5: While there is no single solution that works for all compounds, a common starting point for many researchers is to use up to 1% DMSO in the final assay volume. However, you should always be prepared to explore the other options outlined in this guide when this initial approach is not successful.

References

  • GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences.
  • ChemSynthesis. (2025, May 20). 2-chloro-4,6-dimethylnicotinamide.
  • NIST. (n.d.). 2-Chloro-N,N-dimethyl-4-nitroaniline. NIST WebBook.
  • Thermo Fisher Scientific. (n.d.). 2-Chloro-N,N-dimethylnicotinamide, 97%.
  • National Institutes of Health. (n.d.). 2-chloro-N,N-dimethylacetamide. PubChem.
  • Fisher Scientific. (n.d.). 2-Chloro-N,N-dimethylnicotinamide, 97%.
  • National Institutes of Health. (2020, August 17). Nicotinamide. PubChem.
  • Journal of Pharmaceutical Analysis. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
  • Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
  • National Institutes of Health. (n.d.). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. PMC.
  • National Institutes of Health. (n.d.).
  • National Institutes of Health. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC.
  • Chemistry LibreTexts. (2019, January 2). 16.4: The Effects of pH on Solubility.
  • ResearchGate. (n.d.).
  • Journal of Chemical and Pharmaceutical Research. (2024, December 19).
  • National Institutes of Health. (n.d.). Drug Solubility: Importance and Enhancement Techniques. PMC.
  • Journal of Baqai Medical University. (n.d.). Nicotinamide.
  • Wikipedia. (n.d.). Cosolvent.
  • MDPI. (2018, May 11). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes.
  • Pharma Excipients. (2020, February 26). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
  • ResearchGate. (n.d.). Pharmaceutical Applications of Cyclodextrins. 1.
  • International Journal of Pharmaceutical Sciences and Research. (2023, March 13). Solubility enhancement techniques: A comprehensive review.
  • TCI Chemicals. (n.d.). 2-Chloro-N-(2-chloro-4-methyl-3-pyridyl)nicotinamide.
  • YouTube. (2020, March 11). Chapter 17. Effect of pH on the Solubility of Weakly Soluble Salts.
  • The Japanese Pharmacopoeia. (n.d.). Official Monographs for Part I / Nicomol Tablets 643.
  • ILO and WHO. (n.d.). ICSC 0640 - 2-CHLOROACETAMIDE.
  • Drug Development & Delivery. (2023, April 21).
  • Der Pharma Chemica. (n.d.). Impact of Surfactants on Drug Release during Dissolution Testing.
  • Journal of Molecular Liquids. (n.d.).
  • Touro Scholar. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility.
  • ResearchGate. (n.d.). 2-Chloro-N-(2,4-dimethylphenyl)acetamide.
  • ACS Publications. (2023, September 9). Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers.
  • International Journal of Pharmaceutical Sciences and Drug Research. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
  • ResearchGate. (n.d.). Solubilization by cosolvents. Establishing useful constants for the log-linear model.
  • National Institutes of Health. (2025, July 8). The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review. PMC.
  • Fiveable. (2025, August 15). pH and Solubility - AP Chem.
  • Longdom Publishing. (n.d.). Biosurfactants: A New Pharmaceutical Additive for Solubility Enha.
  • University of Tartu. (2025, August 28).
  • Labscoop. (n.d.). 2-Chloro-N-(2-chloro-4-methyl-3-pyridyl)nicotinamide, 5G.
  • WuXi AppTec. (2024, March 15).

Sources

Optimization

Technical Support Center: Degradation Pathways of 2-Chloro-N,4-dimethylnicotinamide

Welcome to the technical support center for 2-Chloro-N,4-dimethylnicotinamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its stability and degr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-Chloro-N,4-dimethylnicotinamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its stability and degradation. In the following sections, we address common questions and troubleshooting scenarios encountered during experimental studies. Our approach is grounded in established principles of pharmaceutical stability testing, drawing parallels from structurally related compounds to provide a robust framework for your investigations.

Frequently Asked Questions (FAQs)
Stability & Degradation Onset

Q1: My stock solution of 2-Chloro-N,4-dimethylnicotinamide is showing a rapid loss of purity. What is the most likely cause?

A1: The primary cause of short-term degradation in aqueous solutions is likely hydrolysis. The 2-Chloro-N,4-dimethylnicotinamide molecule contains an amide bond, which is susceptible to both acid and base-catalyzed hydrolysis.[1][2] The rate of this degradation is highly dependent on the pH and temperature of your solution. The chlorine atom on the pyridine ring also introduces electronic effects that can influence the stability of the entire molecule.

To troubleshoot this, consider the following:

  • pH of the Solution: Extreme pH values will significantly accelerate hydrolysis. For optimal stability in aqueous solutions, maintaining a pH close to neutral (pH 4-6) is recommended, as similar amide-containing compounds show increased stability in this range.[1]

  • Storage Temperature: Elevated temperatures accelerate chemical degradation.[3][4] Stock solutions should be stored at refrigerated (2-8°C) or frozen (-20°C) conditions to minimize thermal degradation.[5]

  • Solvent Purity: Ensure you are using high-purity solvents. Nucleophilic impurities in the solvent can react with the compound, leading to degradation.

Q2: What are the primary degradation pathways I should anticipate for 2-Chloro-N,4-dimethylnicotinamide?

A2: Based on its chemical structure, you should anticipate four primary degradation pathways: hydrolysis, oxidation, photolysis, and metabolism (enzymatic degradation).

  • Hydrolytic Degradation: The most probable hydrolytic cleavage will occur at the amide bond, yielding 2-chloro-4-methylnicotinic acid and dimethylamine. A secondary, less common hydrolytic pathway could involve the displacement of the chlorine atom to form a hydroxyl group, yielding 2-hydroxy-N,4-dimethylnicotinamide.

  • Oxidative Degradation: The N-dimethylamino group and the methyl group on the pyridine ring are susceptible to oxidation. This can lead to the formation of N-oxide derivatives or oxidation of the methyl group to a carboxylic acid.

  • Photodegradation: Aromatic and heteroaromatic ring systems, like the pyridine ring in your compound, can absorb UV light, leading to photolytic degradation.[6][7] Studies on structurally similar compounds like neonicotinoids show that photolysis can be a significant degradation route in aqueous environments.[6]

  • Metabolic Degradation: In biological systems, nicotinamide-like molecules can undergo extensive metabolism.[8] Key enzymatic pathways may involve cytochrome P450-mediated oxidation, hydrolysis by amidases, or conjugation reactions.[9]

The following diagram illustrates these predicted pathways.

G cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation cluster_photolysis Photolysis parent 2-Chloro-N,4-dimethylnicotinamide hydrolysis_product1 2-Chloro-4-methylnicotinic Acid + Dimethylamine parent->hydrolysis_product1 Amide Cleavage hydrolysis_product2 2-Hydroxy-N,4-dimethylnicotinamide parent->hydrolysis_product2 Cl Substitution oxidation_product1 N-Oxide Derivative parent->oxidation_product1 oxidation_product2 Carboxylic Acid Derivative (from methyl group oxidation) parent->oxidation_product2 photolysis_product Ring Cleavage & Rearrangement Products parent->photolysis_product UV Light

Figure 1: Predicted degradation pathways of 2-Chloro-N,4-dimethylnicotinamide.

Troubleshooting Experimental Results

Q3: My HPLC analysis shows multiple unexpected peaks after storing my sample. How can I identify them?

A3: The appearance of multiple peaks strongly suggests the presence of degradation products or, potentially, impurities from the initial synthesis. A systematic approach is required for identification.

  • Peak Purity Analysis: First, use a diode array detector (DAD) or photodiode array (PDA) with your HPLC to assess the peak purity of your parent compound. A non-homogenous peak indicates co-elution.[5]

  • Mass Spectrometry (MS): The most powerful tool for identifying unknown peaks is Liquid Chromatography-Mass Spectrometry (LC-MS).[10][11]

    • LC-MS (Single Quadrupole or ToF): Provides the molecular weight of the compounds in each peak. This allows you to propose elemental compositions and compare them against the predicted degradation products from Figure 1.[10]

    • LC-MS/MS (Tandem MS): This technique fragments the ions from each peak, providing structural information. By comparing the fragmentation pattern of the parent compound with that of the unknown peaks, you can often pinpoint the exact site of modification (e.g., loss of a methyl group, addition of an oxygen atom).[10][12]

Q4: I've lost a significant amount of my parent compound, but I don't see any major degradation peaks in my HPLC-UV chromatogram. What could be happening?

A4: This is a common and challenging scenario. There are three primary explanations:

  • Formation of Non-Chromophoric Degradants: The degradation pathway may produce products that do not absorb UV light at the wavelength you are monitoring. For example, if the pyridine ring is cleaved, the resulting fragments may lack a strong chromophore.

    • Solution: Use a more universal detector in conjunction with UV. Mass spectrometry (MS) is ideal as it detects ions based on mass, not UV absorbance.[2] A Charged Aerosol Detector (CAD) is another excellent option.

  • Formation of Volatile Degradants: Some degradation products, such as dimethylamine from hydrolysis, are highly volatile and may be lost during sample preparation or will not be retained on a standard reversed-phase HPLC column.

    • Solution: Consider using Gas Chromatography-Mass Spectrometry (GC-MS) for headspace analysis to detect volatile products.[13]

  • Adsorption to Container: The compound or its degradants may be adsorbing to the surface of your storage vial (glass or plastic).

    • Solution: Test different types of vials (e.g., silanized glass vs. polypropylene) to see if recovery improves. Also, ensure proper solution homogenization before taking an aliquot for analysis, as this can sometimes be an issue.[14]

Experimental Protocols & Methodologies

Q5: How should I design a forced degradation study to comprehensively understand the stability of 2-Chloro-N,4-dimethylnicotinamide?

A5: A forced degradation (or stress testing) study is essential to identify likely degradation products and establish a stability-indicating analytical method.[5][15] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[5] If you observe more significant degradation, the stress conditions should be made less extreme.

The following workflow and table outline a standard approach.

G cluster_prep Sample Preparation cluster_analysis Analysis & Identification start Prepare Stock Solution (e.g., 1 mg/mL in ACN/H2O) stress Subject Aliquots to Stress Conditions (Acid, Base, Oxidative, Thermal, Photolytic) start->stress control Control Sample (Unstressed, t=0) start->control quench Neutralize/Quench Reactions (at various time points) stress->quench hplc Analyze via Stability-Indicating HPLC-UV/PDA Method control->hplc quench->hplc lcms Identify Degradants using LC-MS and LC-MS/MS hplc->lcms For unknown peaks report Characterize Degradation Profile & Validate Method lcms->report

Figure 2: Experimental workflow for a forced degradation study.

Stress ConditionRecommended ProtocolPotential ProductsReference
Acidic Hydrolysis Treat a solution of the compound with 0.1 M HCl at 60°C. Analyze at time points such as 2, 8, and 24 hours.Amide bond cleavage products (e.g., 2-chloro-4-methylnicotinic acid).[2]
Basic Hydrolysis Treat a solution of the compound with 0.1 M NaOH at room temperature. Analyze at shorter time points (e.g., 0.5, 2, 6 hours) as base hydrolysis is often faster.Amide bond cleavage products. Potential for Cl substitution.[1][2]
Oxidative Treat a solution of the compound with 3% hydrogen peroxide (H₂O₂) at room temperature. Protect from light. Analyze at 2, 8, and 24 hours.N-oxides, oxidation of methyl groups.[2]
Thermal Store the solid compound at 60°C/75% RH (Relative Humidity). Store a solution at 60°C. Analyze at 1, 3, and 7 days.Products from hydrolysis and potentially other rearrangements.[4][5]
Photolytic Expose a solution (in a quartz cuvette) to a photostability chamber with a light source conforming to ICH Q1B guidelines. Run a dark control in parallel.Ring cleavage and rearrangement products.[2][6]

Table 1: Recommended starting conditions for forced degradation studies.

Q6: Which analytical method is better for my stability study: HPLC-UV or LC-MS?

A6: The two techniques are complementary and are often used together. Neither is inherently "better"; they serve different primary purposes in a stability study.

FeatureHPLC-UV/PDALC-MS(/MS)
Primary Use Quantification: Accurately measures the concentration of the parent compound and its degradants (if they have a chromophore and a standard is available).Identification: Determines the molecular weight and structural information of unknown degradants.
Strengths Robust, reproducible, widely available, excellent for routine purity checks and stability monitoring.Unparalleled for structural elucidation of unknowns. Highly sensitive and specific.
Limitations Cannot identify unknown peaks without a reference standard. Blind to non-chromophoric compounds.Can be less robust for quantification without careful validation and use of internal standards. Matrix effects can suppress ion signals.
When to Use For developing a stability-indicating method, routine quality control, and measuring the rate of degradation.For characterizing the peaks found during forced degradation and identifying unknown impurities in your samples.

Table 2: Comparison of HPLC-UV and LC-MS for stability studies.

For a comprehensive investigation, the ideal workflow involves using HPLC-UV/PDA to monitor the degradation and ensure peak separation, followed by LC-MS/MS to identify the structures of the degradants formed under various stress conditions.[10][11]

References
  • ATSDR. (1997). Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry. [Link]

  • Rittmann, B. E., & McCarty, P. L. (2001).
  • Vela, N., et al. (2024). The Impact of Dissolved Organic Matter on Photodegradation Rates, Byproduct Formations, and Degradation Pathways for Two Neonicotinoid Insecticides in Simulated River Waters. MDPI. [Link]

  • Wang, R., & Li, L. (2010). Analysis of Impurities and Degradants in Pharmaceuticals by High Resolution Tandem Mass Spectrometry and On-line H/D Exchange LC/MS. American Pharmaceutical Review.
  • Alharthi, A., et al. (2024). Evaluating the Stability of Pharmaceuticals under Different Environmental Conditions. Letters in High Energy Physics.
  • Sadowska, M. A., et al. (2024). Exploring Fungal Biodegradation Pathways of 2,4-D: Enzymatic Mechanisms, Synergistic Actions, and Environmental Applications. PMC. [Link]

  • Lhasa Limited. (2023). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Lhasa Limited. [Link]

  • Gardner, S. E., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. MDPI. [Link]

  • Quotient Sciences. (2023). A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences. [Link]

  • Doran, G., et al. (2014). Simultaneous determination of niclosamide and its degradates in water by LC-MS/MS. RSC Advances. [Link]

  • Saeed, M. T., et al. (2017). Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture. Chemistry Central Journal. [Link]

  • Shantier, S. W., et al. (2015). stability studies on niclosamide using derivative spectroscopic and chromatographic methods. World Journal of Pharmaceutical Research. [Link]

  • Murthy, T. N., et al. (2010). PHOTOCATALYTIC DEGRADATION OF 2-, 4-AMINO AND CHLORO PHENOLS USING H2O2 SENSITIZED Cu2O AND VISIBLE LIGHT. ResearchGate. [Link]

  • Lhiaubet-Vallet, V., et al. (2021). Photocatalytic degradation of drugs in water mediated by acetylated riboflavin and visible light. Journal of Photochemistry and Photobiology A: Chemistry. [Link]

  • Korfmacher, W. A. (2004). Improving the detection of degradants and impurities in pharmaceutical drug products by applying mass spectral and chromatographic searching. Journal of Chromatography A. [Link]

  • Zablotowicz, R. M., et al. (2014). Microbial degradation of 2,4-dichlorophenoxyacetic acid: Insight into the enzymes and catabolic genes involved, their regulation and biotechnological implications. Critical Reviews in Microbiology. [Link]

  • Gardner, S. E., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. ResearchGate. [Link]

  • Ryan, M. P., et al. (2024). Structural Characterization of Enzymatic Interactions with Functional Nicotinamide Cofactor Biomimetics. MDPI. [Link]

  • Wang, B., et al. (2023). Longitudinal metabolomics analysis reveals the acute effect of cysteine and NAC included in the combined metabolic activators. Metabolomics. [Link]

  • Keller, T., et al. (2010). Structure elucidation of the thermal degradation products of the nucleotide cofactors NADH and NADPH by nano-ESI-FTICR-MS and HPLC-MS. Analytical and Bioanalytical Chemistry. [Link]

  • Kou, D. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. [Link]

  • Coleman, S., et al. (2002). Comparative Metabolism of Chloroacetamide Herbicides and Selected Metabolites in Human and Rat Liver Microsomes. Semantic Scholar. [Link]

  • Bahuguna, A., et al. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. PLOS One. [Link]

  • Wang, Y., et al. (2024). Microorganism-Driven 2,4-D Biodegradation: Current Status and Emerging Opportunities. MDPI. [Link]

  • Bahuguna, A., et al. (2013). Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1. NIH. [Link]

  • Al-Musawi, T. J., et al. (2021). Photocatalytic degradation of 2,4-dichlorophenoxyacetic acid from aqueous solutions by Ag3PO4/TiO2 nanoparticles under visible light: kinetic and thermodynamic studies. Water Science and Technology. [Link]

  • Hecq, J. D., et al. (2022). Potential Sampling Errors in Stability Studies Due to Dead Volume in Closed System Transfer Devices. PMC. [Link]

  • Ge, J. (2012). THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. University of Kentucky UKnowledge. [Link]

  • Science.gov. (n.d.). enzymatic degradation studies: Topics by Science.gov. Science.gov. [Link]

  • Pap, S., et al. (2024). Photocatalytic Degradation of Neonicotinoids—A Comparative Study of the Efficacy of Hybrid Photocatalysts. MDPI. [Link]

  • Gardner, S. E., et al. (2024). Long-Term Stability of Nicotinamide Cofactors in Common Aqueous Buffers: Implications for Cell-Free Biocatalysis. PubMed. [Link]

  • Xu, X., et al. (2020). Thermal investigation on hydrated co-amorphous systems of nicotinamide and prilocaine.

Sources

Reference Data & Comparative Studies

Validation

A Multi-faceted Spectroscopic Approach to the Structural Validation of 2-Chloro-N,4-dimethylnicotinamide

A Guide for Researchers in Drug Development In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a foundational pillar upon which all subsequent research is built. An...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers in Drug Development

In the landscape of pharmaceutical development, the unambiguous confirmation of a molecule's structure is a foundational pillar upon which all subsequent research is built. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and significant delays in the development pipeline. This guide, written from the perspective of a Senior Application Scientist, outlines a robust, multi-technique spectroscopic workflow for the structural validation of 2-Chloro-N,4-dimethylnicotinamide, a substituted pyridine derivative of interest. We will move beyond a simple checklist of techniques, instead focusing on the synergistic power of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) to create a self-validating system that leaves no room for structural ambiguity.

The Imperative of Orthogonal Data

Relying on a single analytical technique for structural confirmation is a precarious approach. Each method provides a unique, yet incomplete, piece of the structural puzzle. Mass spectrometry reveals the molecular weight, IR spectroscopy identifies the functional groups present, and NMR spectroscopy maps the atomic connectivity.[1] It is only by integrating these orthogonal datasets that a complete and validated picture of the molecular architecture emerges. This guide will demonstrate how this integrated approach is applied to confirm the structure of 2-Chloro-N,4-dimethylnicotinamide and differentiate it from potential synthetic isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for the elucidation of organic molecule structures in solution.[2][3] By probing the magnetic properties of atomic nuclei, we can deduce the chemical environment, proximity, and bonding relationships of atoms within the molecule. For a molecule like 2-Chloro-N,4-dimethylnicotinamide, a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for unambiguous assignment.[4]

¹H NMR: A First Look at the Proton Framework

The ¹H NMR spectrum provides the initial overview of the proton environment. Based on the proposed structure, we can predict the chemical shift, integration (number of protons), and multiplicity (splitting pattern) for each proton signal.

Proton Assignment Predicted Chemical Shift (ppm) Predicted Multiplicity Integration
H-5 (Pyridine Ring)~8.2-8.4Doublet (d)1H
H-6 (Pyridine Ring)~7.3-7.5Doublet (d)1H
N-CH₃ (Amide)~2.9-3.1Singlet (s)3H
4-CH₃ (Pyridine Ring)~2.4-2.6Singlet (s)3H

Causality Behind Predictions: The pyridine ring protons (H-5 and H-6) are expected to be in the downfield aromatic region due to the deshielding effect of the aromatic ring current. Their mutual coupling should result in a doublet for each. The N-methyl and 4-methyl protons are in different chemical environments and are expected to appear as sharp singlets as they have no adjacent protons to couple with.

¹³C NMR: Mapping the Carbon Skeleton

The ¹³C NMR spectrum reveals the number of unique carbon environments. While it doesn't typically show coupling information in a standard spectrum, the chemical shifts are highly informative.

Carbon Assignment Predicted Chemical Shift (ppm)
C=O (Amide)~165-170
C-2 (Pyridine Ring, C-Cl)~150-155
C-4 (Pyridine Ring, C-CH₃)~148-152
C-6 (Pyridine Ring)~145-148
C-3 (Pyridine Ring)~135-140
C-5 (Pyridine Ring)~120-125
N-CH₃ (Amide)~26-30
4-CH₃ (Pyridine Ring)~18-22
2D NMR: Connecting the Dots

While 1D NMR provides a list of parts, 2D NMR shows how they are assembled.[5] For 2-Chloro-N,4-dimethylnicotinamide, three key experiments—COSY, HSQC, and HMBC—are crucial for definitive validation.

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2 or 3 bonds).[6] For our target molecule, the most important correlation would be a cross-peak between the H-5 and H-6 protons, confirming their adjacency on the pyridine ring.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon atom it is directly attached to (a one-bond correlation).[7] This allows for the unambiguous assignment of protonated carbons. For example, the proton signal at ~8.3 ppm would show a correlation to the carbon signal at ~122 ppm, assigning both to the C-5/H-5 pair.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the keystone experiment for confirming the overall structure, as it reveals correlations between protons and carbons over two to three bonds.[8] It is these long-range correlations that allow us to piece the molecular fragments together. Key expected correlations that would validate the 2-chloro, 3-amide, and 4-methyl substitution pattern include:

    • A correlation from the 4-CH₃ protons to C-3, C-4, and C-5.

    • A correlation from the H-5 proton to C-3, C-4, and C-6.

    • A correlation from the N-CH₃ protons to the amide C=O carbon.

The following diagram illustrates the workflow for using this suite of NMR experiments to build a conclusive structural assignment.

NMR_Workflow cluster_1D 1D NMR cluster_2D 2D NMR H1_NMR ¹H NMR (Proton Environments) COSY COSY (¹H-¹H Connectivity) H1_NMR->COSY Identifies adjacent protons HSQC HSQC (¹H-¹³C One-Bond) H1_NMR->HSQC C13_NMR ¹³C NMR (Carbon Skeleton) C13_NMR->HSQC Assigns protonated carbons HMBC HMBC (¹H-¹³C Long-Range) COSY->HMBC Confirms fragments HSQC->HMBC Structure Validated Structure of 2-Chloro-N,4-dimethylnicotinamide HMBC->Structure Establishes full connectivity

Figure 1: NMR workflow for structural elucidation.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy provides rapid and definitive confirmation of the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.[9] It is an excellent technique to quickly verify that the key chemical transformations in a synthesis have occurred. For 2-Chloro-N,4-dimethylnicotinamide, the IR spectrum would be expected to show characteristic absorption bands.

Vibrational Mode Functional Group Expected Wavenumber (cm⁻¹)
C=O StretchTertiary Amide1630-1670
C=C/C=N StretchAromatic Ring1550-1620
C-H StretchAromatic3000-3100
C-H StretchAliphatic (CH₃)2850-2960
C-Cl StretchAryl Chloride1000-1100

The presence of a strong band around 1650 cm⁻¹ is a key indicator of the amide carbonyl group, while the absence of a broad O-H stretch (around 3300 cm⁻¹) would confirm that the starting nicotinic acid has been fully converted.[10] Studies on substituted pyridines have shown that ring vibrations between 1550 and 1620 cm⁻¹ are characteristic and their relative intensities can be related to the substitution pattern.[9][11]

Mass Spectrometry (MS): Molecular Weight and Fragmentation Analysis

Mass spectrometry provides two crucial pieces of information: the precise molecular weight of the compound and, through fragmentation analysis, further clues about its structure.[1]

  • Molecular Ion Peak: Using a soft ionization technique like Electrospray Ionization (ESI), we would expect to see a prominent protonated molecular ion peak [M+H]⁺ at an m/z (mass-to-charge ratio) of 185.0476. The characteristic isotopic pattern of chlorine (a ~3:1 ratio for ³⁵Cl and ³⁷Cl) should be observable for the molecular ion peak, providing strong evidence for the presence of a single chlorine atom.

  • Fragmentation Pattern: While ESI is a soft technique, some in-source fragmentation can occur.[12] More extensive fragmentation can be induced using tandem mass spectrometry (MS/MS). For amides, a characteristic fragmentation pathway is the cleavage of the amide (N-CO) bond.[13] This would lead to the formation of a stable acylium ion.

Ion Formula Expected m/z Description
[M+H]⁺C₈H₁₀ClN₂O⁺185.05Protonated Molecular Ion (³⁵Cl)
[M+H]⁺C₈H₁₀³⁷ClN₂O⁺187.05Protonated Molecular Ion (³⁷Cl)
Fragment 1C₇H₆ClN₂O⁺141.02Loss of dimethylamine
Fragment 2C₂H₆N⁺44.05Dimethylamine cation

The fragmentation pathway provides a logical check on the proposed structure, as illustrated below.

MS_Fragmentation Parent [M+H]⁺ m/z = 185/187 Fragment1 Acylium Ion m/z = 141 Parent->Fragment1 Amide Bond Cleavage Fragment2 Loss of (CH₃)₂NH Parent->Fragment2 Neutral Loss

Figure 2: Proposed MS fragmentation pathway.

The Integrated Analysis: A Self-Validating Conclusion

The true power of this approach lies in the convergence of data from all three techniques. The process forms a self-validating loop:

Validation_Loop MS MS (Molecular Formula: C₈H₉ClN₂O) IR FT-IR (Functional Groups: Amide, Aryl-Cl) MS->IR Confirms Cl, C=O, N Structure Confirmed Structure MS->Structure NMR NMR (Atom Connectivity: 2,3,4-substitution) IR->NMR Confirms Amide for NMR assignment IR->Structure NMR->MS Matches Formula NMR->Structure

Figure 3: Integrated spectroscopic validation workflow.
  • MS provides the molecular formula (C₈H₉ClN₂O) and confirms the presence of one chlorine atom.

  • FT-IR confirms the presence of the key functional groups predicted by the structure (a tertiary amide, an aromatic ring, a C-Cl bond) and the absence of starting material functionalities.

  • NMR spectroscopy provides the definitive connectivity. ¹H and ¹³C NMR confirm the number and type of proton and carbon environments, matching the molecular formula from MS. COSY confirms the adjacent H-5 and H-6 protons. HSQC links protons to their attached carbons. Finally, crucial HMBC correlations, such as from the 4-CH₃ protons to C-3 and C-5, and from the H-5 proton to C-3 and C-4, unambiguously lock in the 2,3,4-substitution pattern on the pyridine ring, ruling out any other isomers.

By employing this comprehensive and logical workflow, researchers can have the highest degree of confidence in the structural integrity of 2-Chloro-N,4-dimethylnicotinamide, ensuring a solid foundation for all subsequent biological and pharmacological investigations.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Sample Preparation: Dissolve approximately 10-15 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.[14]

  • ¹H NMR: Acquire with a 30-degree pulse angle, a 2-second relaxation delay, and 16 scans.

  • ¹³C NMR: Acquire using a proton-decoupled pulse sequence with a 45-degree pulse angle, a 2-second relaxation delay, and accumulate 1024 scans.

  • 2D Experiments (COSY, HSQC, HMBC): Utilize standard gradient-selected pulse programs (e.g., gCOSY, gHSQC, gHMBC). Optimize the spectral width in both dimensions to encompass all relevant signals. For HMBC, set the long-range coupling delay to optimize for J-couplings of 8-10 Hz.[15]

Fourier-Transform Infrared (FT-IR) Spectroscopy
  • Sample Preparation: If the sample is a solid, use an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid directly on the ATR crystal.

  • Instrumentation: Record the spectrum on an FT-IR spectrometer.

  • Data Acquisition: Co-add 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal should be recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
  • Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

  • Instrumentation: Infuse the sample into an Electrospray Ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

  • Data Acquisition: Acquire data in positive ion mode over a mass range of m/z 50-500. The source parameters (e.g., capillary voltage, gas flow) should be optimized to maximize the signal of the molecular ion and minimize in-source fragmentation.[16]

References

  • Shindo, H., & Tamura, S. (1957). Studies on the Infrared Spectra of Heterocyclic Compounds. IV. Infrared Spectra of Monosubstituted Pyridine Derivatives. Pharmaceutical Bulletin, 4(4), 292-297. Available at: [Link]

  • Mohan, S., & Kumar, A. (1997). Infrared spectral studies of some substituted pyridines. Asian Journal of Physics, 9(2), 287-292.
  • Jadab, M. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. YouTube. Available at: [Link]

  • Guilment, J., & Depecker, C. (1992). Adsorption/desorption of substituted pyridines as probe molecules for surface acidities studied by Fourier transform infrared spectroscopy. SPIE Digital Library. Available at: [Link]

  • Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S1:001. Available at: [Link]

  • da Silva, G. V. J., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Advances, 8(36), 20087-20095. Available at: [Link]

  • Al-Saif, F. A. (2013). Spectroscopic characterization and thermal studies of nicotinamide alkaline earth metal complexes. Journal of Chemical and Pharmaceutical Sciences, 11(2), 1117-1130.
  • Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. ResearchGate. Available at: [Link]

  • Al-Saif, F. A. (2013). Spectroscopic characterization and thermal studies of nicotinamide alkaline earth metal complexes. ResearchGate. Available at: [Link]

  • da Silva, G. V. J., et al. (2018). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. PMC. Available at: [Link]

  • Silva, A. M. S., & Cavaleiro, J. A. S. (2004). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • Wilmshurst, J. K., & Bernstein, H. J. (1957). The vibrational spectra of pyridine, pyridine-4-d, pyridine-2,6-d, and pyridine-3,5-d. Canadian Journal of Chemistry, 35(8), 911-925. Available at: [Link]

  • Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Available at: [Link]

  • Anac, S., & Ocal, N. (2003). Coordination behaviour of nicotinamide: An infrared spectroscopic study. Journal of Molecular Structure, 655(1), 163-170.
  • Fiala, R., et al. (2019). NMR structures of small molecules bound to a model of an RNA CUG repeat expansion. PMC. Available at: [Link]

  • Oregon State University. (n.d.). Small Molecule Characterization. Nuclear Magnetic Resonance Facility. Available at: [Link]

  • Kalelkar, S., et al. (2003). Automatic Verification of Small Molecule Structure with One Dimensional Proton Nuclear Magnetic Resonance Spectrum. Journal of Chemical Information and Computer Sciences, 43(4), 1147-1156.
  • Verma, P., et al. (2023). Insights into structural, spectroscopic, and hydrogen bonding interaction patterns of nicotinamide–oxalic acid (form I) salt by using experimental and theoretical approaches. Frontiers in Chemistry, 11, 1204851. Available at: [Link]

  • TAUTERMANN, C. S., & HILDEBRANDT, P. (2012). Automated Structure Verification by NMR, Part 1: Lead Optimization Support in Drug Discovery. American Laboratory. Available at: [Link]

  • General Procedures. (n.d.). Supporting Information. Available at: [Link]

  • da Silva, G. V. J., et al. (2018).
  • Guan, Y., et al. (2021). A framework for automated structure elucidation from routine NMR spectra. Chemical Science, 12(45), 15147-15156. Available at: [Link]

  • Google Patents. (n.d.). CN104402814A - Method for synthesizing 2-chlorine-N-(2,4-difluorophenyl) nicotinamide by one-pot method.
  • Ahuja, I. S., & Singh, R. (1973). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA, 27(7), 367-369.
  • Rezić, T., et al. (2021). Database Independent Automated Structure Elucidation of Organic Molecules Based on IR, 1H NMR, 13C NMR, and MS Data. Journal of Chemical Information and Modeling, 61(1), 115-124. Available at: [Link]

  • Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Available at: [Link]

  • de la Cruz, J. N., et al. (2024). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. Chemistry – A European Journal. Available at: [Link]

  • Google Patents. (n.d.). CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl) nicotinamide.
  • ChemSynthesis. (n.d.). 2-chloro-4,6-dimethylnicotinamide. Available at: [Link]

  • Uzunovic, A., et al. (2024). Characterization of the Chemical Substance Niacinamide. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). Correlations in the HSQC and HMBC spectra of 19. Available at: [Link]

  • ResearchGate. (n.d.). ¹H-¹³C HMBC NMR spectrum of.... Available at: [Link]

  • SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Available at: [Link]

  • Chemistry Stack Exchange. (2019). Can amide bonds fragment in ESI-MS? Available at: [Link]

  • YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Available at: [Link]

  • Shults, E. E., et al. (2024). Synthesis and Antitumor Potency of 2E,21E-bis-(2-Pyridinylidene)-hollongdione in NCI-60 Panel and Zebrafish Model. MDPI. Available at: [Link]

  • PubChemLite. (n.d.). 2-chloro-4,6-dimethylnicotinamide (C8H9ClN2O). Available at: [Link]

  • ResearchGate. (n.d.). Fragment of ¹H–¹³C HMBC NMR spectrum of 2 in pyridine-d5. Available at: [Link]

  • PubChem. (n.d.). 2-chloro-N,N-dimethylacetamide. Available at: [Link]

  • University of Wisconsin-Madison. (2010). H-C multiple-bond correlations: HMBC. Available at: [Link]

  • Organic Syntheses. (n.d.). Methanaminium, N-[2-chloro-3-(dimethylamino)-2-propenylidene]-N-methyl-, hexafluorophosphate(1-). Available at: [Link]

  • ResearchGate. (n.d.). ¹³C-NMR spectrum of (4). Available at: [Link]

Sources

Comparative

Comparative Guide: Optimizing the 2-Chloro-N,4-dimethylnicotinamide Scaffold

Content Type: Technical Comparison & Optimization Guide Subject: 2-Chloro-N,4-dimethylnicotinamide (CAS: Analogous to 2-Chloro-4-methylnicotinamide series) Context: Synthetic Intermediates & Medicinal Chemistry Scaffolds...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison & Optimization Guide Subject: 2-Chloro-N,4-dimethylnicotinamide (CAS: Analogous to 2-Chloro-4-methylnicotinamide series) Context: Synthetic Intermediates & Medicinal Chemistry Scaffolds[1][2][3][4][5][6][7]

Executive Summary

In the landscape of fragment-based drug discovery (FBDD) and agrochemical synthesis, 2-Chloro-N,4-dimethylnicotinamide represents a "Goldilocks" scaffold—balancing electrophilicity, steric demand, and metabolic stability. While often overshadowed by its more reactive 2-fluoro analogs or the more versatile 2-bromo variants, the 2-chloro scaffold offers a unique stability profile essential for scale-up.

This guide compares the 2-Chloro variant against its primary halogenated analogs (2-Fluoro , 2-Bromo ) and the Unsubstituted control. The analysis focuses on their utility as electrophiles in Nucleophilic Aromatic Substitution (SNAr) and Transition-Metal Catalyzed Cross-Couplings (TMCC), providing actionable data for library synthesis.

Core Value Proposition
  • 2-Chloro (The Standard): Optimal balance of shelf-stability and reactivity for Buchwald-Hartwig aminations.

  • 2-Fluoro (The Accelerator): Superior kinetics for SNAr (metal-free) displacements but prone to hydrolysis.

  • 2-Bromo (The Diversifier): Preferred for Suzuki/Negishi couplings but suffers from higher molecular weight and steric bulk.

Chemical Profile & Structural Analysis[8][9]

The "N,4-dimethyl" substitution pattern is not arbitrary; it is a strategic design element.

  • 4-Methyl Group: Provides steric bulk that forces the 3-carboxamide moiety out of planarity with the pyridine ring. This reduces intermolecular H-bonding (improving solubility in organic solvents) and sterically shields the amide from enzymatic hydrolysis.

  • 2-Chloro Group: Acts as the electrophilic "warhead." In pyridines, the nitrogen atom withdraws electron density, activating the 2- and 4-positions.

Table 1: Physicochemical Comparison of Analogs
Property2-Chloro (Subject)2-Fluoro (Analog A)2-Bromo (Analog B)2-H (Control)
Formula C8H9ClN2OC8H9FN2OC8H9BrN2OC8H10N2O
MW ( g/mol ) 184.62168.17229.08150.18
C-X Bond Energy ~400 kJ/mol~485 kJ/mol~290 kJ/molN/A
SNAr Reactivity ModerateHigh LowInert
Pd-Coupling GoodPoorExcellent Inert
Lipophilicity (cLogP) ~0.8~0.5~1.1~0.3
Primary Utility General IntermediateRapid SNArSuzuki/Heck CouplingNegative Control

Expert Insight: Do not confuse bond strength with SNAr reactivity. While the C-F bond is stronger, the high electronegativity of fluorine stabilizes the Meisenheimer complex intermediate, making 2-Fluoro the fastest reacting species in SNAr, despite the strong bond.

Reactivity Analysis: The "Element Effect"

For medicinal chemists, choosing between the Cl, F, and Br analogs dictates the synthetic pathway. The following diagram illustrates the decision logic based on the desired downstream chemistry.

Figure 1: Scaffold Selection Decision Tree

ScaffoldSelection Start Select Scaffold based on Target Reaction Decision1 Reaction Type? Start->Decision1 SNAr Nucleophilic Aromatic Substitution (S_NAr) Decision1->SNAr Amine/Thiol Displacement PdCat Pd-Catalyzed Coupling (Suzuki, Buchwald) Decision1->PdCat C-C or C-N Bond Formation DecisionSNAr Nucleophile Strength? SNAr->DecisionSNAr DecisionPd Cost/Stability Priority? PdCat->DecisionPd UseF Use 2-Fluoro Analog (Fast Kinetics, No Metal) DecisionSNAr->UseF Weak Nucleophile (Anilines) UseCl Use 2-Chloro Analog (Balanced, Scalable) DecisionSNAr->UseCl Strong Nucleophile (Aliphatic Amines) DecisionPd->UseCl Cost Sensitive (Large Scale) UseBr Use 2-Bromo Analog (High Oxidative Addition) DecisionPd->UseBr Complex Coupling (Research Scale)

Caption: Decision matrix for selecting the optimal halogenated nicotinamide scaffold based on downstream synthetic requirements.

Experimental Protocols

To validate the reactivity differences, we utilize a Competitive Kinetic Assay . This protocol is self-validating because it uses an internal standard to normalize for concentration errors.

Protocol A: Comparative SNAr Kinetics (2-Cl vs. 2-F)

Objective: Determine the relative rate of displacement using a model amine (Morpholine).

Materials:

  • Substrates: 2-Chloro-N,4-dimethylnicotinamide (1.0 eq), 2-Fluoro analog (1.0 eq).

  • Nucleophile: Morpholine (1.1 eq).

  • Base: DIPEA (2.0 eq).

  • Solvent: DMSO-d6 (for NMR monitoring) or Acetonitrile (for HPLC).

  • Internal Standard: 1,3,5-Trimethoxybenzene (Inert, distinct NMR signals).

Workflow:

  • Preparation: Dissolve 0.1 mmol of the substrate and 0.05 mmol of Internal Standard in 0.6 mL DMSO-d6.

  • T0 Measurement: Acquire a single-scan 1H NMR to establish the integration ratio between the substrate (e.g., Ar-H at ~8.2 ppm) and the standard.

  • Initiation: Add Morpholine (0.11 mmol) and DIPEA (0.2 mmol). Vortex immediately.

  • Monitoring: Acquire NMR spectra at t = 5, 15, 30, 60 min at 25°C.

  • Analysis: Plot ln([Substrate]/[Substrate]_0) vs. time. The slope represents the pseudo-first-order rate constant (

    
    ).
    

Expected Results:

  • 2-Fluoro: Complete conversion < 15 mins (

    
    ).
    
  • 2-Chloro: < 10% conversion at 60 mins without heating (

    
    ).
    
  • Interpretation: The 2-F analog is required for mild, room-temperature synthesis. The 2-Cl analog requires heating (80°C+) or catalysis.

Mechanistic Pathway & Biological Implications[4][10][11]

The 2-chloro scaffold is not merely a precursor; it is a template for Nicotinamide N-Methyltransferase (NNMT) inhibitors. The N,4-dimethyl substitution mimics the natural substrate (Nicotinamide) while the 2-Cl blocks metabolic methylation or serves as a handle for extending into the enzyme's solvent-exposed pocket.

Figure 2: Reaction Mechanism (SNAr)

SNArMechanism cluster_0 Effect of Halogen Substrate 2-Chloro-N,4- dimethylnicotinamide Complex Meisenheimer Complex (High Energy) Substrate->Complex Addition (Rate Limiting for Cl) Nu Nucleophile (R-NH2) Nu->Complex Product 2-Amino-N,4- dimethylnicotinamide Complex->Product Elimination (Fast) LG Leaving Group (Cl-) Complex->LG Note If X=F: Addition is FAST (Electronegativity stabilizes Complex) If X=Cl: Addition is SLOW

Caption: SNAr mechanism highlighting the rate-limiting addition step, which is accelerated by Fluorine but hindered by Chlorine.

Biological Relevance (NNMT & NAMPT)

The N,4-dimethyl motif is critical.

  • Metabolic Stability: The 4-methyl group sterically hinders the approach of nucleophiles to the 3-carbonyl, protecting the amide bond from hydrolysis by amidases.

  • Solubility: Unlike planar nicotinamides which stack efficiently (low solubility), the twisted conformation of the 4-methyl analogs improves bioavailability.

References

  • Li, A., & Zhang, H. (2013).[7] Synthesis of diflufenican and related nicotinamide intermediates. Agrochemicals, 52(8), 565-567.[7]

  • Bunnett, J. F. (1951). The Element Effect in Nucleophilic Aromatic Substitution. Journal of the American Chemical Society, 73(1), 342–343.
  • Rohrbach, S., et al. (2018). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Journal of Organic Chemistry, 79(4), 1885-1892.

  • Iyamu, I. D., et al. (2023).[8] Structure–Activity Relationship Studies on Cell-Potent Nicotinamide N-Methyltransferase Bisubstrate Inhibitors. Journal of Medicinal Chemistry, 66, 10510–10527.[8]

  • Lutz, C. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes. Catalysts, 9(3), 293.

Sources

Validation

A Comparative Guide to Assessing the Cross-Reactivity of 2-Chloro-N,4-dimethylnicotinamide and Other Kinase Inhibitors

In the landscape of modern drug discovery, particularly within oncology and immunology, protein kinases have emerged as a pivotal class of therapeutic targets. The development of small molecule kinase inhibitors has revo...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, particularly within oncology and immunology, protein kinases have emerged as a pivotal class of therapeutic targets. The development of small molecule kinase inhibitors has revolutionized treatment paradigms for numerous diseases. However, the high degree of structural conservation among the ATP-binding sites of the more than 500 kinases in the human kinome presents a significant challenge: ensuring inhibitor selectivity. Off-target effects can lead to unforeseen toxicities or even therapeutic benefits, making a thorough understanding of a compound's cross-reactivity profile a critical step in its preclinical evaluation.

This guide provides a comprehensive framework for assessing the selectivity of a novel kinase inhibitor, using the hypothetical compound 2-Chloro-N,4-dimethylnicotinamide as our primary example. We will postulate that initial screening has identified this molecule as a potent inhibitor of Kinase Target X (KTX) , a fictitious serine/threonine kinase implicated in a particular cancer signaling pathway. Our objective is to build a robust experimental strategy to profile its selectivity and compare its performance against two other hypothetical inhibitors: Inhibitor A , a known multi-kinase inhibitor, and Inhibitor B , a tool compound reported to be highly selective for KTX.

We will delve into a multi-tiered approach, beginning with broad, in vitro profiling and progressively moving to more physiologically relevant cellular assays. Each section will not only detail the "how" but, more importantly, the "why" behind each experimental choice, reflecting a philosophy of self-validating protocols and data-driven decision-making.

Section 1: Foundational Selectivity Profiling: In Vitro Kinome Scanning

The initial step in characterizing a new inhibitor is to understand its binding affinity across a large, representative panel of the human kinome. This provides a broad, yet foundational, overview of its potential on- and off-targets. Competitive binding assays are a powerful tool for this purpose as they directly measure the interaction between the inhibitor and the kinase's ATP-binding site.[1][2]

Causality Behind Experimental Choice

We opt for a competitive binding assay over an enzymatic activity assay for our initial broad screen for several reasons. Firstly, binding assays are generally more amenable to high-throughput screening against large kinase panels.[2] Secondly, they are not dependent on identifying a suitable substrate for each individual kinase, a significant hurdle for many members of the kinome.[2] Lastly, by directly measuring binding to the ATP pocket, we gain a direct measure of the compound's potential to compete with the endogenous ligand, ATP.[3]

Experimental Protocol: Competitive Displacement Binding Assay
  • Kinase Panel Selection: A broad panel of 468 kinases, representing all major branches of the human kinome, is selected. This service is commercially available from providers like Eurofins DiscoverX (KINOMEscan™).[4][5]

  • Assay Principle: The assay utilizes kinases tagged with DNA, which are then captured on a solid support. A promiscuous, immobilized ligand that binds to the ATP site of many kinases is used as a "bait."

  • Compound Incubation: 2-Chloro-N,4-dimethylnicotinamide, Inhibitor A, and Inhibitor B are individually incubated at a fixed concentration (e.g., 1 µM) with each kinase in the panel in the presence of the immobilized bait.

  • Competition and Wash: The test compounds compete with the immobilized ligand for binding to the kinase. Unbound components are washed away.

  • Quantification: The amount of kinase remaining on the solid support is quantified using qPCR of the DNA tag. A lower amount of bound kinase indicates stronger competition from the test compound.

  • Data Analysis: The results are typically expressed as a percentage of the DMSO control (% Ctrl). A lower % Ctrl value signifies stronger binding. The dissociation constant (Kd) can then be calculated for significant interactions.

Data Presentation: Comparative Kinome Selectivity
Kinase Target2-Chloro-N,4-dimethylnicotinamide (Kd, nM)Inhibitor A (Kd, nM)Inhibitor B (Kd, nM)
KTX (On-Target) 15 50 10
Kinase 1 (Off-Target)>10,000150>10,000
Kinase 2 (Off-Target)850759,500
Kinase 3 (Off-Target)>10,00025>10,000
Kinase 4 (Off-Target)1,2009008,000
Experimental Workflow: Kinome-Wide Competitive Binding Assay

Caption: Workflow for kinome-wide competitive binding assay.

Section 2: Confirming Target Engagement in a Cellular Milieu: The Cellular Thermal Shift Assay (CETSA)

While in vitro assays are invaluable for initial screening, they do not fully recapitulate the complex environment inside a living cell. Factors such as cell permeability, efflux pumps, and intracellular ATP concentrations can significantly influence a compound's efficacy. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical technique that allows for the direct assessment of a compound's engagement with its target protein in intact cells.[6][7][8] The principle is that a protein, when bound to a ligand, becomes more resistant to thermal denaturation.[6][9]

Causality Behind Experimental Choice

CETSA is chosen as a critical secondary validation step because it provides direct evidence of target binding in a physiological context, without the need for compound or protein labeling.[7] This allows us to confirm that 2-Chloro-N,4-dimethylnicotinamide can penetrate the cell membrane and engage with KTX at concentrations relevant to its proposed therapeutic use. Furthermore, it serves as an excellent orthogonal validation of the in vitro binding data.

Experimental Protocol: CETSA for KTX Target Engagement
  • Cell Culture: A human cancer cell line endogenously expressing KTX is cultured to 80-90% confluency.

  • Compound Treatment: Cells are treated with 2-Chloro-N,4-dimethylnicotinamide, Inhibitor A, Inhibitor B (e.g., at 10x the in vitro Kd), or a DMSO vehicle control for 1 hour at 37°C.

  • Heat Challenge: The treated cell suspensions are aliquoted and heated to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling to room temperature.[6]

  • Cell Lysis: Cells are lysed by freeze-thaw cycles.

  • Separation of Soluble and Aggregated Proteins: The lysates are centrifuged at high speed (20,000 x g) to pellet the denatured, aggregated proteins.[6]

  • Protein Quantification and Western Blot: The supernatant, containing the soluble protein fraction, is collected. The concentration of soluble KTX in each sample is determined by Western blotting using a KTX-specific antibody.

  • Data Analysis: The band intensities are quantified, and a "melting curve" is plotted for each treatment condition, showing the percentage of soluble KTX as a function of temperature. A shift in the melting curve to higher temperatures indicates target stabilization and thus, engagement.

Data Presentation: Comparative Thermal Stabilization of KTX
TreatmentTagg (°C) (Temperature of 50% Aggregation)Thermal Shift (ΔTagg, °C) vs. DMSO
DMSO (Vehicle)52.5-
2-Chloro-N,4-dimethylnicotinamide 58.0 +5.5
Inhibitor A55.0+2.5
Inhibitor B59.5+7.0
Experimental Workflow: Cellular Thermal Shift Assay (CETSA)

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Section 3: A Global View of Cellular Activity: Quantitative Phosphoproteomics

To gain an unbiased and global understanding of how 2-Chloro-N,4-dimethylnicotinamide affects cellular signaling, we employ quantitative mass spectrometry-based phosphoproteomics.[10][11] This powerful technique allows us to measure changes in the phosphorylation status of thousands of proteins simultaneously, providing a detailed fingerprint of the inhibitor's on-target and off-target effects on the cellular kinome.[12][13]

Causality Behind Experimental Choice

Phosphoproteomics is the ultimate arbiter of a kinase inhibitor's functional selectivity in a cellular context. While CETSA confirms binding, phosphoproteomics reveals the downstream consequences of that binding. By quantifying changes in phosphorylation at sites known to be regulated by KTX, we can confirm on-target pathway modulation. Concurrently, by identifying unexpected changes in the phosphoproteome, we can uncover potential off-target activities that were not apparent from the in vitro kinome screen.[14] This approach provides a systems-level view of the compound's mechanism of action.[12]

Experimental Protocol: Quantitative Phosphoproteomics
  • Cell Treatment and Lysis: The KTX-expressing cancer cell line is treated with 2-Chloro-N,4-dimethylnicotinamide, Inhibitor A, Inhibitor B, or DMSO at a functionally active concentration for a defined period (e.g., 2 hours). Cells are then harvested and lysed in a buffer containing phosphatase and protease inhibitors.

  • Protein Digestion: Proteins are digested into peptides using trypsin.

  • Phosphopeptide Enrichment: Phosphopeptides are enriched from the complex peptide mixture using techniques such as Titanium Dioxide (TiO2) or Immobilized Metal Affinity Chromatography (IMAC).[13]

  • LC-MS/MS Analysis: The enriched phosphopeptides are separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS). The mass spectrometer sequences the peptides and identifies the sites of phosphorylation.

  • Data Analysis and Quantification: The abundance of each identified phosphopeptide is quantified across the different treatment conditions. Statistical analysis is performed to identify phosphosites that show significant changes in abundance upon inhibitor treatment.

  • Bioinformatics Analysis: The regulated phosphopeptides are mapped to their corresponding proteins, and pathway analysis is performed to identify signaling networks affected by the inhibitors.

Data Presentation: Summary of Phosphoproteomic Analysis
TreatmentTotal Quantified PhosphositesSignificantly Down-regulated PhosphositesSignificantly Up-regulated PhosphositesKTX Pathway Substrates Down-regulated
2-Chloro-N,4-dimethylnicotinamide 15,234 157 45 Yes
Inhibitor A15,198489212Yes
Inhibitor B15,3119823Yes
Experimental Workflow: Quantitative Phosphoproteomics

Caption: Workflow for quantitative phosphoproteomics analysis.

Conclusion

The comprehensive assessment of a kinase inhibitor's cross-reactivity is a multi-faceted endeavor that requires the integration of orthogonal experimental approaches. By progressing from broad in vitro screens to targeted cellular engagement assays and finally to global, unbiased phosphoproteomics, we can build a high-confidence profile of a compound like 2-Chloro-N,4-dimethylnicotinamide.

Our hypothetical data suggests that while 2-Chloro-N,4-dimethylnicotinamide is a potent inhibitor of KTX, it may have some off-target activities at higher concentrations, as indicated by the in vitro binding data and the number of regulated phosphosites. It appears more selective than the promiscuous Inhibitor A but potentially less so than the highly optimized Inhibitor B. This layered, data-rich approach provides the critical insights necessary for informed decision-making in a drug discovery program, enabling the selection of compounds with the most promising efficacy and safety profiles for further development.

References

  • Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. [Link]

  • A high-throughput, nonisotopic, competitive binding assay for kinases using nonselective inhibitor probes (ED-NSIP). PubMed. [Link]

  • Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in glioblastoma. Frontiers. [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

  • Impact of phosphoproteomics in the translation of kinase‐targeted therapies. Scilit. [Link]

  • Phosphoproteomics-Based Profiling of Kinase Activities in Cancer Cells. PMC. [Link]

  • Kinome Profiling. PMC. [Link]

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

  • Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors. Semantic Scholar. [Link]

  • Competition binding assay for measuring the interaction between... ResearchGate. [Link]

  • KinomeCore. KinomeCore. [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. PMC. [Link]

  • Identification of Kinase Inhibitor Targets in the Lung Cancer Microenvironment by Chemical and Phosphoproteomics. AACR Journals. [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

  • Ultradeep Phosphoproteomics for Assessing Protein Kinase Inhibitor Selectivity on a Proteome Scale. PubMed. [Link]

  • Choosing the Right Assay for Your Kinase Drug Discovery. Reaction Biology. [Link]

  • Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. ACS Publications. [Link]

  • Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. University of Cambridge. [Link]

  • KinaseProfiler Kinase Activity Profiling for Rapid Success. Eurofins Discovery. [Link]

Sources

Comparative

comparing different synthesis routes for 2-Chloro-N,4-dimethylnicotinamide

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Chloro-N,4-dimethylnicotinamide is a substituted pyridine derivative of growing interest in medicinal chemistry. Its structural motifs are pr...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-N,4-dimethylnicotinamide is a substituted pyridine derivative of growing interest in medicinal chemistry. Its structural motifs are present in a range of biologically active molecules. The efficient and scalable synthesis of this compound is therefore a critical consideration for research and development. This guide will compare plausible synthetic strategies, focusing on the preparation of the key intermediate, 2-chloro-4-methylnicotinic acid, and its subsequent conversion to the target amide.

Strategic Overview: A Two-Stage Approach

Direct, single-step syntheses of 2-Chloro-N,4-dimethylnicotinamide are not widely reported in the literature. A more practical and versatile approach involves a two-stage strategy:

  • Synthesis of the Core Intermediate : Preparation of 2-chloro-4-methylnicotinic acid or its activated derivative, 2-chloro-4-methylnicotinoyl chloride.

  • Amidation : Reaction of the core intermediate with methylamine to yield the final product.

The primary variations in the overall synthesis lie in the first stage. We will explore two main pathways to the 2-chloro-4-methylnicotinic acid intermediate.

Stage 1: Synthesis of the Key Intermediate: 2-chloro-4-methylnicotinic acid

The synthesis of this crucial precursor is the most challenging part of the overall process. Below, we compare two potential routes based on available literature for analogous compounds.

Route 1: From (E)-4-(dimethylamino)yl-3-butene-2-ketone and Malononitrile

This route proceeds via the formation of a nicotinonitrile intermediate, which would then be hydrolyzed to the desired carboxylic acid. A similar synthesis for 2-chloro-4-methylnicotinonitrile has been reported.[1]

Caption: Route 2: Synthesis via a nicotinic acid ester intermediate.

Step 2a: Synthesis of 2-chloro-4-methylnicotinic acid ethyl ester

  • Dissolve 1-cyano-4-(N,N-dimethylamino)-1-ethoxycarbonyl-2-methyl-1,3-butadiene in toluene.

  • Heat the solution to 50°C and pass a steady stream of hydrogen chloride (HCl) gas through the mixture for several hours.

  • Wash the reaction mixture with water and extract the aqueous layer with a suitable solvent.

  • Dry the combined organic layers and concentrate to yield the crude ester.

Step 2b: Hydrolysis to 2-chloro-4-methylnicotinic acid

  • Saponify the ethyl ester by heating with an aqueous solution of sodium hydroxide or potassium hydroxide.

  • After the reaction is complete, cool the mixture and acidify with a strong acid (e.g., HCl) to precipitate the carboxylic acid.

  • Filter and dry the solid to obtain 2-chloro-4-methylnicotinic acid.

Comparison of Intermediate Synthesis Routes
ParameterRoute 1 (Nitrile Intermediate)Route 2 (Ester Intermediate)
Starting Materials (E)-4-(dimethylamino)yl-3-butene-2-ketone, malononitrile, POCl₃, PCl₅1-Cyano-4-(N,N-dimethylamino)-1-ethoxycarbonyl-2-methyl-1,3-butadiene, HCl gas
Reagent Hazards Highly corrosive and water-reactive chlorinating agents (POCl₃, PCl₅).Gaseous HCl is corrosive and requires specialized handling.
Number of Steps Three distinct steps.Two distinct steps.
Reported Yields Overall yield is moderate (around 55.7% for the nitrile). [1]Potentially higher yields, with analogous ester formations reported at over 80%. [2]
Scalability The use of POCl₃ and the vigorous quench can be challenging on a large scale.The use of gaseous HCl may require specialized equipment for industrial production.
Process Simplicity More complex with multiple isolations.Potentially simpler workflow.

Stage 2: Amidation of 2-chloro-4-methylnicotinic acid

Once the key carboxylic acid intermediate is obtained, the final amidation step is relatively straightforward and generally high-yielding. The most common and efficient method is the conversion of the carboxylic acid to an acyl chloride, followed by reaction with methylamine.

Reaction Diagram

Amidation_Reaction cluster_0 Activation cluster_1 Amidation Acid 2-chloro-4-methylnicotinic acid Thionyl + SOCl₂ or (COCl)₂ AcylChloride 2-chloro-4-methylnicotinoyl chloride Thionyl->AcylChloride DCM or Toluene Methylamine + Methylamine (CH₃NH₂) AcylChloride->Methylamine Product 2-Chloro-N,4-dimethylnicotinamide Methylamine->Product Base (e.g., Triethylamine)

Caption: Two-step amidation via an acyl chloride intermediate.

Experimental Protocol (Adapted from the synthesis of a 2-chloro-6-methylnicotinamide analog)[3]
  • Formation of the Acyl Chloride:

    • Suspend 2-chloro-4-methylnicotinic acid in an anhydrous solvent such as dichloromethane (DCM) or toluene.

    • Add thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) dropwise at 0°C.

    • Allow the mixture to warm to room temperature and stir for several hours, or gently heat to ensure complete conversion. [3] * Remove the solvent and excess chlorinating agent under reduced pressure to obtain the crude 2-chloro-4-methylnicotinoyl chloride. [4]

  • Reaction with Methylamine:

    • Dissolve the crude acyl chloride in an anhydrous aprotic solvent like DCM or THF.

    • In a separate flask, prepare a solution of methylamine and a base (such as triethylamine or pyridine) in the same solvent, and cool to 0°C. [5] * Add the acyl chloride solution dropwise to the cooled methylamine solution. [6][7] * Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

    • Quench the reaction with water and extract the product with an organic solvent.

    • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography.

Causality Behind Experimental Choices
  • Acyl Chloride Formation : The conversion of the carboxylic acid to the more electrophilic acyl chloride is crucial for an efficient reaction with the amine nucleophile. [5]Thionyl chloride and oxalyl chloride are effective for this transformation, with the byproducts (SO₂, HCl, CO, CO₂) being gaseous and easily removed.

  • Use of a Base : A non-nucleophilic base like triethylamine is added to neutralize the HCl generated during the amidation reaction. [6]This prevents the protonation of the methylamine nucleophile, which would render it unreactive, and drives the reaction to completion.

  • Controlled Addition at Low Temperature : The reaction between an acyl chloride and an amine is highly exothermic. [6]Dropwise addition of the acyl chloride to the amine solution at 0°C helps to control the reaction rate, prevent side reactions, and ensure safety.

Conclusion and Recommendations

Both proposed routes to 2-Chloro-N,4-dimethylnicotinamide are viable, with the choice largely depending on the availability of starting materials, scale of production, and equipment.

  • Route 1 (Nitrile Intermediate) offers a pathway from relatively simple starting materials but involves more steps and the use of hazardous chlorinating agents that can be difficult to handle at scale.

  • Route 2 (Ester Intermediate) appears more streamlined and potentially higher yielding, but relies on a more complex starting material and the use of gaseous HCl.

For laboratory-scale synthesis, Route 2 followed by the two-step amidation may be preferable due to its potentially higher yield and simpler workflow, provided the starting butadiene derivative is accessible. For industrial-scale production, a thorough process safety and cost analysis for both routes would be essential.

The final amidation step is a robust and well-established transformation. The conversion of the intermediate acid to the acyl chloride followed by reaction with methylamine is expected to proceed in high yield, providing a reliable method to access the target molecule, 2-Chloro-N,4-dimethylnicotinamide .

References

  • CN103508945A - Preparation method of 2-chloro-4-methyl nicotinonitrile - Google P
  • EP0372654A2 - Preparation of 2-chloropyridine 3-carboxylic acid esters - Google P
  • Organic Syntheses Procedure: 2-chloronicotinonitrile. [Link]

  • Zhao, B., et al. (2019). Synthesis of 2-Chloronicotinic Acid Derivatives. ResearchGate. [Link]

  • CN104725303A - Synthetic method of 2-chloro-N-(4'-chlorodiphenyl-2-yl)
  • PrepChem.com. Synthesis of 2-chloro-nicotinic acid, methyl ester. [Link]

  • CN101671298B - Synthesis method of 2-chloronicotinoyl chloride - Google P
  • CN104592036A - Method for preparing 2-chloronicotinic acid - Google P
  • Atlantis Press. Synthesis of 2-Chloronicotinic Acid Derivatives. [Link]

  • Amidation Reaction - YouTube. [Link]

  • Patsnap. Preparation method of 2-chloro nicotinaldehyde.
  • Fisher Scientific. Amide Synthesis. [Link]

  • Catalytic Amidation. [Link]

  • Chemistry LibreTexts. Reactions of Acyl Chlorides with Primary Amines. [Link]

  • Amerigo Scientific. 2-Chloro-4-methylnicotinoyl chloride. [Link]

  • Carlucci, L., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Beilstein Journal of Organic Chemistry, 13, 1899–1907. [Link]

  • Save My Exams. Primary Aliphatic Amines (Edexcel A Level Chemistry): Revision Note. [Link]

  • Shout Education. Reactions of Acyl Chlorides With Ammonia or Primary Amines | ChemKey. [Link]

  • Reddit. Acid chloride reaction with amine. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Ensuring Experimental Reproducibility with 2-Chloro-N,4-dimethylnicotinamide

For researchers, scientists, and drug development professionals, the reproducibility of experimental results is the cornerstone of scientific integrity. When working with specialized chemical reagents like 2-Chloro-N,4-d...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the reproducibility of experimental results is the cornerstone of scientific integrity. When working with specialized chemical reagents like 2-Chloro-N,4-dimethylnicotinamide, ensuring consistency from one experiment to the next is paramount. This guide provides an in-depth technical overview of the factors influencing the reproducibility of experiments involving this compound, offering practical advice, comparative methodologies, and detailed protocols to empower researchers in achieving reliable and repeatable outcomes.

The narrative that follows is built on a foundation of chemical principles and best practices in laboratory quality management. We will delve into the synthesis, characterization, and handling of 2-Chloro-N,4-dimethylnicotinamide, highlighting critical control points that are often overlooked but are fundamental to experimental success. This guide is not a rigid set of instructions but rather a framework for critical thinking and robust experimental design.

Synthesis and Purification: The First Line of Defense for Reproducibility

The journey to reproducible experimental data begins with the very synthesis and purification of the chemical entity. Batch-to-batch variability in purity, isomeric composition, and the presence of unreacted starting materials or byproducts can introduce significant and often confounding variables into your experiments. While a specific, optimized synthesis for 2-Chloro-N,4-dimethylnicotinamide is not widely published, a plausible and common route would involve the reaction of 2-chloronicotinoyl chloride with dimethylamine.

A general synthetic approach can be proposed based on the synthesis of related nicotinamide derivatives. For instance, the synthesis of 2-morpholinonicotinic acid from 2-chloronicotinic acid involves esterification, nucleophilic substitution, and hydrolysis[1]. Similarly, the preparation of 2-chloronicotinaldehyde has been documented[2].

Proposed Synthetic Pathway and Critical Considerations:

A likely synthesis of 2-Chloro-N,4-dimethylnicotinamide would proceed via the amidation of 2-chloronicotinoyl chloride with dimethylamine. 2-chloronicotinoyl chloride can be generated from 2-chloronicotinic acid using a chlorinating agent like thionyl chloride or oxalyl chloride[3].

Synthesis_of_2-Chloro-N,4-dimethylnicotinamide 2-Chloronicotinic_Acid 2-Chloronicotinic Acid 2-Chloronicotinoyl_Chloride 2-Chloronicotinoyl Chloride 2-Chloronicotinic_Acid->2-Chloronicotinoyl_Chloride Chlorination Chlorinating_Agent SOCl₂ or (COCl)₂ Chlorinating_Agent->2-Chloronicotinoyl_Chloride Product 2-Chloro-N,4-dimethylnicotinamide 2-Chloronicotinoyl_Chloride->Product Amidation Dimethylamine Dimethylamine Dimethylamine->Product

Caption: Proposed synthesis of 2-Chloro-N,4-dimethylnicotinamide.

Critical Factors Influencing Reproducibility in Synthesis:

  • Purity of Starting Materials: The purity of the initial 2-chloronicotinic acid and dimethylamine is crucial. Impurities can lead to side reactions and the formation of difficult-to-remove byproducts.

  • Reaction Conditions: Temperature, reaction time, and the choice of solvent can significantly impact the yield and purity of the final product. Consistent control of these parameters is essential for batch-to-batch consistency.

  • Purification Method: The method used to purify the crude product is a critical determinant of its final purity. Column chromatography is often a reliable method for removing unreacted starting materials and byproducts.

Comparison of Purification Methodologies
Purification MethodAdvantagesDisadvantagesImpact on Reproducibility
Recrystallization Simple, inexpensive, can yield highly pure crystalline solids.Dependent on finding a suitable solvent system; may not be effective for removing all impurities.High, if a well-defined and consistently applied protocol is used. Variability in solvent quality or cooling rates can affect crystal purity.
Column Chromatography Highly effective for separating complex mixtures; adaptable to various scales.More time-consuming and requires larger volumes of solvent; potential for sample loss on the column.Very high, as it allows for the isolation of the target compound from a wide range of impurities. Consistent use of the same stationary and mobile phases is key.
Distillation Effective for purifying liquids with different boiling points.Not suitable for solid compounds or thermally sensitive materials.Not applicable for 2-Chloro-N,4-dimethylnicotinamide, which is expected to be a solid.

Analytical Characterization: The Blueprint for Consistency

Once synthesized and purified, a thorough analytical characterization of each batch of 2-Chloro-N,4-dimethylnicotinamide is non-negotiable for ensuring experimental reproducibility. This characterization serves as a "fingerprint" of the compound, confirming its identity and purity. A multi-technique approach is recommended for a comprehensive quality control (QC) assessment. The importance of quality control in research cannot be overstated, as it underpins the reliability of experimental outcomes[4][5].

Key Analytical Techniques for Quality Control
Analytical TechniqueInformation ProvidedImportance for Reproducibility
HPLC/UPLC Purity assessment and quantification.Essential for determining the percentage of the active compound and detecting impurities. Inconsistent purity is a major source of irreproducibility.
LC-MS/MS Molecular weight confirmation and impurity identification.Provides definitive confirmation of the compound's identity and allows for the structural elucidation of unknown impurities.[1][6][7]
¹H and ¹³C NMR Structural confirmation and detection of structural isomers or impurities with different proton/carbon environments.Confirms the correct chemical structure and can reveal subtle differences between batches that other techniques might miss.[8][9][10]
Melting Point A physical property indicative of purity.A sharp and consistent melting point range suggests high purity. Broad or depressed melting points can indicate the presence of impurities.
Experimental Protocol: HPLC Purity Analysis

A robust High-Performance Liquid Chromatography (HPLC) method is fundamental for the routine quality control of 2-Chloro-N,4-dimethylnicotinamide.

  • Instrumentation: An HPLC system with a UV detector is suitable.

  • Column: A C18 reverse-phase column is a good starting point for the separation of nicotinamide derivatives.

  • Mobile Phase: A gradient elution with a mixture of water (containing 0.1% formic acid or another suitable modifier) and acetonitrile is commonly used for these types of compounds.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., around 260 nm).

  • Sample Preparation: Accurately weigh a small amount of the compound and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration.

  • Analysis: Inject a known volume of the sample and analyze the resulting chromatogram. The purity is typically calculated as the percentage of the area of the main peak relative to the total area of all peaks.

For highly sensitive and specific analysis, especially in complex biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard[11].

Stability and Handling: Preserving the Integrity of Your Reagent

The chemical stability of your reagent is a critical factor that is often underestimated. Degradation of the compound over time or due to improper storage can lead to a decrease in its effective concentration and the formation of new, potentially reactive species. Chloropyridines, for example, can be sensitive to heat and may evolve toxic fumes upon decomposition[12][13].

Recommended Storage and Handling Procedures:
  • Storage Conditions: Store 2-Chloro-N,4-dimethylnicotinamide in a tightly sealed container in a cool, dry, and dark place. An inert atmosphere (e.g., argon or nitrogen) can further prevent degradation.

  • Light Sensitivity: Pyridine-containing compounds can be light-sensitive. The use of amber vials or storage in a light-proof container is recommended.

  • Hygroscopicity: Amide-containing compounds can be hygroscopic. Storage in a desiccator may be necessary to prevent water absorption.

  • Solution Stability: When preparing stock solutions, it is crucial to assess their stability over time and under the intended storage conditions (e.g., -20°C or -80°C). It is advisable to prepare fresh working solutions from a stable stock for each experiment.

Methodological Comparisons for Ensuring Reproducibility

Beyond the quality of the chemical reagent itself, the design and execution of your experiments play a pivotal role in their reproducibility. This section compares different experimental approaches and highlights best practices.

Workflow for Ensuring Reproducible Experiments

Reproducibility_Workflow cluster_QC Reagent Quality Control cluster_Experiment Experimental Design & Execution cluster_Analysis Data Analysis & Reporting QC_Check Comprehensive QC of 2-Chloro-N,4-dimethylnicotinamide (HPLC, LC-MS, NMR) Protocol Detailed & Standardized Protocol QC_Check->Protocol Controls Inclusion of Positive & Negative Controls Protocol->Controls Replicates Use of Technical & Biological Replicates Controls->Replicates Data_Analysis Consistent Data Analysis Pipeline Replicates->Data_Analysis Reporting Transparent Reporting of Methods & Results Data_Analysis->Reporting

Caption: A workflow for enhancing experimental reproducibility.

Comparison of Experimental Approaches
AspectStandard ApproachBest Practice for ReproducibilityRationale
Reagent Preparation Dissolving an estimated amount of compound for each experiment.Preparation of a large, single batch of a concentrated stock solution that is aliquoted and stored under validated stable conditions.Minimizes variability from weighing errors and ensures a consistent concentration of the active compound across multiple experiments.
Experimental Protocol A loosely written protocol with some steps left to the researcher's discretion.A detailed, step-by-step Standard Operating Procedure (SOP) that specifies all reagents, concentrations, volumes, incubation times, and equipment used.Reduces ambiguity and ensures that the experiment is performed in the same manner by different researchers and at different times.
Data Recording Handwritten notes in a personal lab notebook.Use of an Electronic Lab Notebook (ELN) with standardized templates for data entry, including metadata about the experiment (e.g., batch numbers of reagents, instrument parameters).Facilitates data sharing, prevents data loss, and ensures that all relevant experimental details are captured in a structured and searchable format.
Statistical Analysis Basic analysis of a single experiment.Pre-defined statistical analysis plan, including power calculations to determine the appropriate sample size and the use of appropriate statistical tests.Ensures that the results are statistically robust and not due to chance.

By implementing these best practices, researchers can significantly enhance the reliability and reproducibility of their work with 2-Chloro-N,4-dimethylnicotinamide and other chemical reagents.

References

  • Yamada, K., Hara, N., Shibata, T., Osago, H., & Tsuchiya, M. (2006). The simultaneous measurement of nicotinamide adenine dinucleotide and related compounds by liquid chromatography/electrospray ionization tandem mass spectrometry. Analytical Biochemistry, 352(2), 282–285. [Link]

  • Zhao, B., Lan, Z., Xu, S., & Xiong, Y. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives. Proceedings of the 2016 International Conference on Energy, Environmental and Chemical Engineering (EECE 2016). Atlantis Press. [Link]

  • Perdew, G. H., & Krawiec, J. A. (1996). 1H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters, 29(6), 1157-1172.
  • Grokipedia. (n.d.). 3-Chloropyridine. Retrieved from [Link]

  • National Toxicology Program. (1998). 2-Chloropyridine.
  • Leonardi, M., & Seeberger, P. H. (2024). Improving reproducibility through condition-based sensitivity assessments: application, advancement and prospect. Chemical Science, 15(35), 13621-13637.
  • Neudert, R., & Stefaniak, L. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(5), 957-963.
  • Enago Academy. (2022, April 29). Why Is Quality Control in Research So Important? Retrieved from [Link]

  • JBMC. (n.d.). Clinical Analysis. J. Baqai Med. Univ.
  • Chempanda. (n.d.). Chloropyridine: Common isomorphs, synthesis, reactions and applications. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

  • SIELC Technologies. (2024, March 28). HPLC Method for Separation of Nicotinic Acid, Nicotinamide, Tranexamic Acid on Primesep 100 Column. Retrieved from [Link]

  • ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of monosubstituted pyridines a. [Table]. Retrieved from [Link]

  • Imai, S., et al. (2024). Absolute quantification of nicotinamide mononucleotide in biological samples by double isotope-mediated liquid chromatography-tandem mass spectrometry (dimeLC-MS/MS).
  • ResearchGate. (n.d.). Reproducibility in Chemical Research. Retrieved from [Link]

  • Jubilant Ingrevia. (n.d.).
  • LCGC International. (n.d.). Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements. Retrieved from [Link]

  • Rayner, P. J., et al. (2017). Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. Magnetic Resonance in Chemistry, 55(10), 869-875.
  • Braidy, N., et al. (2021). NADomics: Measuring NAD+ and Related Metabolites Using Liquid Chromatography Mass Spectrometry. Metabolites, 11(6), 366.
  • Mettler-Toledo. (2024, June 19). Repeatability and Reproducibility in Analytical Chemistry [Video]. YouTube. [Link]

  • ResearchGate. (n.d.). Mass Spectrum of Nicotinamide and Pyridoxine HCl. [Figure]. Retrieved from [Link]

  • Castellano, S., & Kostelnik, R. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 46(1), 327-332.
  • Langmuir. (2019, October 3). Five Easy Ways To Make Your Research More Reproducible. Langmuir, 35(42), 13533-13534.
  • Pure Synth. (2025, October 23). Analytical Standards in Quality Control: Ensuring Lab Reliability. Retrieved from [Link]

  • ReAgent. (2023, August 2). Quality Control In Chemical Manufacturing For Life Sciences. Retrieved from [Link]

  • Cole-Parmer. (2024, May 8). Organic Synthesis and Reaction Monitoring Process. Retrieved from [Link]

  • Galzi, J. L., et al. (2015). [Quality control of chemical libraries]. Médecine/sciences, 31(6-7), 633-638.
  • RSC Publishing. (n.d.). Further reactions of phenyldimethylsilyllithium with N,N-dimethylamides.
  • RSC Publishing. (2015, February 17). The reactions of N-methylformamide and N,N-dimethylformamide with OH and their photo-oxidation under atmospheric conditions: experimental and theoretical studies. Physical Chemistry Chemical Physics, 17(10), 6894-6906.
  • MDPI. (2018, August 3). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules, 23(8), 1939.
  • ResearchGate. (2019, October 6). (PDF) Synthesis of 2-Chloronicotinic Acid Derivatives. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Unusual Reactivity of N,N,N ,N -Tetramethylethylenediamine-Coordinated Neutral Ni(II)
  • Patsnap. (2015, April 1). Preparation method of 2-chloro nicotinaldehyde. Eureka.
  • Atlantis Press. (2017). Synthesis of 2-Chloronicotinic Acid Derivatives. Proceedings of the 2016 International Conference on Energy, Environmental and Chemical Engineering (EECE 2016).
  • PubChem. (n.d.). 2-chloro-N,N-dimethylacetamide. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Methanaminium, N-[2-chloro-3-(dimethylamino)-2-propenylidene]-N-methyl-, hexafluorophosphate(1-). Retrieved from [Link]

  • RSC Publishing. (2023, June 9). Impact of lanthanide ion complexation and temperature on the chemical reactivity of N,N,N′,N′-tetraoctyl diglycolamide (TODGA) with the dodecane radical cation. Physical Chemistry Chemical Physics, 25(24), 16429-16439.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.